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3-Bromo-6-fluoro-2-iodo-pyridine Documentation Hub

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  • Product: 3-Bromo-6-fluoro-2-iodo-pyridine
  • CAS: 1805937-15-8

Core Science & Biosynthesis

Foundational

A Senior Application Scientist's Guide to 3-Bromo-6-fluoro-2-iodo-pyridine: Synthesis, Reactivity, and Applications

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of a Polysubstituted Pyridine In the landscape of modern medicinal chemistry and materials science, the pyridine...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Polysubstituted Pyridine

In the landscape of modern medicinal chemistry and materials science, the pyridine scaffold is a cornerstone, integral to the structure of numerous FDA-approved drugs and advanced materials.[1][2] Among the vast array of pyridine-based building blocks, highly substituted and functionalized derivatives offer unparalleled advantages for creating molecular complexity and fine-tuning physicochemical properties. 3-Bromo-6-fluoro-2-iodo-pyridine is a prime example of such a high-value intermediate. Its unique arrangement of three distinct halogen atoms on a pyridine core provides a platform for sequential, site-selective chemical modifications, making it a powerful tool for constructing complex molecular architectures.[3][4]

This guide provides an in-depth technical overview of 3-Bromo-6-fluoro-2-iodo-pyridine, covering its core properties, reactivity profile, and applications, with a focus on the practical insights required for laboratory implementation.

Molecular Identity and Physicochemical Profile

Understanding the fundamental properties of a reagent is the first step toward its effective utilization. 3-Bromo-6-fluoro-2-iodo-pyridine is a solid at room temperature with a molecular weight that reflects its dense halogenation.[5]

PropertyValueSource(s)
CAS Number 1214336-39-3 (Note: This CAS is for an isomer)[5][6][7]
Molecular Formula C₅H₂BrFIN[5][8]
Molecular Weight 301.88 g/mol [5][7]
Appearance Solid[5]
Purity Typically ≥95%[6][7]
Storage Refrigerated[6]

Note: The CAS number 1260665-99-3 is frequently associated with the isomer 3-Bromo-2-fluoro-6-iodopyridine.[5][6][7] Researchers should verify the specific isomer required for their synthetic route.

Chemical Structure Visualization

The strategic placement of the halogens is key to this molecule's utility. The iodine, bromine, and fluorine atoms offer differential reactivity, which is the foundation of its synthetic applications.

Caption: Chemical structure of 3-Bromo-6-fluoro-2-iodo-pyridine.

Chemical Reactivity and Synthetic Utility

The true power of 3-Bromo-6-fluoro-2-iodo-pyridine lies in the differential reactivity of its carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the reactivity generally follows the trend I > Br > Cl > F.[9] This allows for a programmed, stepwise introduction of different substituents.

Palladium-Catalyzed Cross-Coupling Reactions

This molecule is an excellent substrate for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura and Sonogashira couplings. These reactions are pillars of modern organic synthesis for their ability to form carbon-carbon bonds with high efficiency and functional group tolerance.[10][11]

A. Sonogashira Coupling: Targeting the C-I Bond

The carbon-iodine bond is the most reactive site for oxidative addition to a palladium(0) catalyst.[9][10] This makes the Sonogashira coupling an ideal first transformation, selectively forming a C-C bond at the 2-position while leaving the bromo and fluoro groups intact.[12][13]

The Sonogashira reaction couples a terminal alkyne with an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst, typically in the presence of an amine base.[13][14]

Typical Sonogashira Reaction Workflow

Sonogashira_Workflow cluster_reactants Reactants & Catalysts cluster_process Process cluster_workup Work-up & Purification R1 3-Bromo-6-fluoro- 2-iodo-pyridine Mixing Sequential Addition of Reagents R1->Mixing R2 Terminal Alkyne R2->Mixing Cat Pd Catalyst (e.g., Pd(PPh₃)₂Cl₂) Cu(I) Co-catalyst (e.g., CuI) Cat->Mixing Base Amine Base (e.g., Et₃N) Base->Mixing Solvent Anhydrous Solvent (e.g., DMF, THF) Solvent->Mixing Setup Inert Atmosphere Setup (N₂ or Ar) Setup->Mixing Reaction Heating (e.g., 50-100 °C) Mixing->Reaction Monitoring Reaction Monitoring (TLC, GC-MS) Reaction->Monitoring Quench Cool to RT & Quench Monitoring->Quench Extract Solvent Extraction Quench->Extract Purify Column Chromatography Extract->Purify Product Isolated Product: 2-Alkynyl-3-bromo-6-fluoropyridine Purify->Product

Caption: General workflow for a selective Sonogashira coupling reaction.

Detailed Experimental Protocol: Sonogashira Coupling

Causality: This protocol is designed for selective reaction at the C2-Iodo position. The use of a Pd/Cu co-catalyst system is classic for the Sonogashira reaction, and the amine serves as both the base and, in some cases, a ligand and solvent.[9][12] An inert atmosphere is critical because oxygen can deactivate the Pd(0) catalyst and cause undesirable alkyne homocoupling.[10]

  • Inert Atmosphere Preparation : A round-bottomed flask equipped with a magnetic stir bar and condenser is flame-dried and purged with an inert gas (Nitrogen or Argon).

  • Reagent Addition : To the flask, add the palladium catalyst (e.g., Pd(CF₃COO)₂, 2.5 mol%), a phosphine ligand (e.g., PPh₃, 5 mol%), and the copper(I) iodide (CuI, 5 mol%).[12]

  • Solvent and Base : Add an anhydrous solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), followed by the amine base (e.g., triethylamine, Et₃N).[9]

  • Substrate Addition : Add 3-Bromo-6-fluoro-2-iodo-pyridine (1.0 equivalent) and the terminal alkyne (1.1-1.2 equivalents).

  • Reaction : Heat the mixture to the desired temperature (typically 50-100°C) and stir for the required time (2-24 hours), monitoring progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[12]

  • Work-up : Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the amine salts and DMF.

  • Purification : Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the 2-alkynyl-3-bromo-6-fluoropyridine.

B. Suzuki-Miyaura Coupling: Targeting the C-Br Bond

After functionalizing the 2-position, the C-Br bond becomes the next target for cross-coupling. The Suzuki-Miyaura coupling, which joins an organoboron species (like a boronic acid or ester) with an aryl halide, is exceptionally well-suited for this task.[11][15]

Expertise Insight: While the C-Br bond is less reactive than the C-I bond, it is still readily activated by common palladium catalysts.[15] The key to a successful second coupling is choosing a catalyst system and conditions robust enough to activate the C-Br bond without disturbing the newly installed group at the 2-position or the C-F bond at the 6-position. Modern catalysts with bulky, electron-rich phosphine ligands are often employed to facilitate the oxidative addition step for less reactive aryl bromides.[16]

Applications in Drug Discovery and Medicinal Chemistry

The pyridine nucleus is a "privileged scaffold" in medicinal chemistry, appearing in countless biologically active compounds due to its ability to engage in hydrogen bonding and its favorable pharmacokinetic properties.[1][17][18] Halogenated pyridines, in particular, are vital intermediates.[18] The ability to sequentially and selectively introduce different functional groups onto the 3-Bromo-6-fluoro-2-iodo-pyridine core allows for the rapid generation of diverse chemical libraries for screening against various biological targets. This approach is instrumental in fields like oncology and neurology, where highly functionalized heterocyclic compounds are often required for potent and selective activity.[4]

Safety, Handling, and Storage

As with all halogenated organic compounds, 3-Bromo-6-fluoro-2-iodo-pyridine should be handled with appropriate care in a well-ventilated fume hood.

  • Hazard Statements : H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[6]

  • Precautionary Statements : P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[6]

  • Storage : The compound should be stored in a tightly sealed container under refrigerated conditions to ensure its long-term stability.[6]

References

  • Application Notes and Protocols for Sonogashira Coupling with 2-Halopyridines. Benchchem.
  • 3-bromo-2-fluoro-6-iodo-pyridine | 1260665-99-3. MilliporeSigma.
  • Pyridine, 3-bromo-2-fluoro-6-iodo-. CymitQuimica.
  • 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines.
  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. SCIRP.
  • 3-Bromo-6-iodo-2-methylpyridine: A Key Intermediate for Pharmaceutical Innovation.
  • Sonogashira Coupling. Organic Chemistry Portal.
  • The Sonogashira Coupling. University of North Florida.
  • 3-bromo-6-fluoro-2-iodo-pyridine. Sigma-Aldrich.
  • 3-Bromo-2-fluoro-6-iodopyridine 95.00% | CAS: 1260665-99-3. AChemBlock.
  • Sonogashira coupling. Wikipedia.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
  • Suzuki Coupling. Organic Chemistry Portal.
  • Pyridine Compounds with Antimicrobial and Antiviral Activities.
  • Pyridine: the scaffolds with significant clinical diversity.
  • Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. Sarchem Labs.
  • Pyridine Compounds with Antimicrobial and Antiviral Activities.

Sources

Exploratory

Orthogonal Functionalization of Tri-Halogenated Scaffolds: A Technical Guide to 3-Bromo-6-fluoro-2-iodopyridine

As drug discovery and agrochemical development pivot toward increasingly complex heteroaromatic architectures, the demand for programmable, multi-functional building blocks has surged. Among these, 3-Bromo-6-fluoro-2-iod...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery and agrochemical development pivot toward increasingly complex heteroaromatic architectures, the demand for programmable, multi-functional building blocks has surged. Among these, 3-Bromo-6-fluoro-2-iodopyridine stands out as a premier scaffold.

This whitepaper provides an in-depth physicochemical analysis of this tri-halogenated pyridine and outlines a self-validating experimental framework for its orthogonal functionalization. By leveraging the distinct thermodynamic and kinetic properties of its three halogens, researchers can execute precise, sequential cross-coupling and substitution reactions without cross-reactivity.

Physicochemical & Structural Profiling

To manipulate a molecule with precision, one must first understand its foundational properties. 3-Bromo-6-fluoro-2-iodopyridine [1] features three different halogens strategically positioned around an electron-deficient pyridine core.

Quantitative Data Summary
PropertyValue
Chemical Name 3-Bromo-6-fluoro-2-iodopyridine
CAS Number 1805937-15-8
Molecular Formula C 5​ H 2​ BrFIN
Molecular Weight 301.88 g/mol
Appearance Solid (typically off-white to pale yellow)
C-X Bond Dissociation Energy (Est.) C-I (~65 kcal/mol) < C-Br (~80 kcal/mol) ≪ C-F (>110 kcal/mol)
Reactivity Order (Pd-Catalysis) C2 (I) > C3 (Br) ≫ C6 (F)
Reactivity Order (S N​ Ar) C6 (F) ≫ C2 (I) ≈ C3 (Br)

The Causality of Orthogonal Reactivity

The true value of 3-Bromo-6-fluoro-2-iodopyridine lies in the orthogonal reactivity of its substituents. As a Senior Application Scientist, I emphasize that successful functionalization is not about memorizing reaction conditions, but understanding the underlying electronic and steric causality.

  • C2-Iodine (Kinetic Control in Transition-Metal Catalysis): The carbon-iodine bond possesses the lowest bond dissociation energy (BDE) on the ring. Consequently, the oxidative addition of Palladium(0) into the C2-I bond is kinetically favored and occurs rapidly at room temperature. This allows for selective Suzuki or Sonogashira couplings without activating the bromine atom.

  • C3-Bromine (Thermodynamic Push): Once the iodine is displaced, the C3-bromine becomes the most reactive site for cross-coupling. However, due to its higher BDE, oxidative addition requires a thermodynamic push (elevated temperatures) and electron-rich, sterically demanding phosphine ligands (e.g., XPhos) to facilitate the catalytic cycle.

  • C6-Fluorine (Electronic Control via S N​ Ar): Fluorine is notoriously resistant to standard Pd-catalyzed cross-coupling [2]. However, it is highly electronegative, creating a massive partial positive charge ( δ+ ) on the C6 carbon. Positioned ortho to the electron-withdrawing pyridine nitrogen, this site is perfectly primed for Nucleophilic Aromatic Substitution (S N​ Ar). The nitrogen atom acts as an electron sink, stabilizing the anionic Meisenheimer intermediate during nucleophilic attack [3].

OrthogonalReactivity Start 3-Bromo-6-fluoro- 2-iodopyridine Iodine C2-Iodine Lowest BDE Fast Pd(0) Addition Start->Iodine Suzuki/Sonogashira Bromine C3-Bromine Intermediate BDE Requires XPhos/Heat Start->Bromine Buchwald-Hartwig Fluorine C6-Fluorine Highly Polarized SNAr Susceptible Start->Fluorine Nucleophiles

Fig 1. Orthogonal reactivity pathways of 3-Bromo-6-fluoro-2-iodopyridine based on halogen properties.

Self-Validating Experimental Protocols

A robust chemical workflow must be a self-validating system . This means integrating analytical checkpoints that definitively confirm the success of the current transformation before resources are expended on the next step. Below is the step-by-step methodology for the complete, sequential functionalization of this scaffold.

Protocol 1: C2-Selective Suzuki-Miyaura Coupling

Objective: Displace Iodine while preserving Bromine and Fluorine.

  • Charge : To an oven-dried Schlenk flask, add 3-Bromo-6-fluoro-2-iodopyridine (1.0 equiv), arylboronic acid (1.05 equiv), and Pd(PPh 3​ ) 4​ (0.05 equiv).

  • Solvent & Base : Add degassed THF (0.2 M) and aqueous Na 2​ CO 3​ (2.0 M, 2.0 equiv).

  • Reaction : Stir at 25°C under N 2​ for 4 hours.

    • Causality: Maintaining room temperature ensures strict chemoselectivity for the weaker C-I bond, preventing premature C-Br activation.

  • Validation Gate : Aliquot 10 µL into MeCN and analyze via LC-MS. The reaction is validated when the starting material mass is consumed. Critical Check : The product mass must retain a 1:1 isotopic doublet characteristic of a single bromine atom ( 79 Br/ 81 Br), proving the C3 position remains untouched.

Protocol 2: C3-Selective Buchwald-Hartwig Amination

Objective: Displace Bromine with an amine.

  • Charge : To the purified C2-arylated intermediate (1.0 equiv), add Pd 2​ (dba) 3​ (0.02 equiv), XPhos (0.04 equiv), and Cs 2​ CO 3​ (2.0 equiv).

  • Reagents : Add the desired secondary amine (1.2 equiv) and anhydrous toluene (0.2 M).

  • Reaction : Heat to 80°C for 12 hours.

    • Causality: The electron-rich XPhos ligand accelerates the challenging oxidative addition into the C-Br bond, while the 80°C heat provides the necessary thermodynamic activation energy.

  • Validation Gate : LC-MS analysis must show the complete disappearance of the bromine isotopic doublet, replaced by a single mass peak corresponding to the aminated product.

Protocol 3: C6-Selective Nucleophilic Aromatic Substitution (S N​ Ar)

Objective: Displace Fluorine with an alkoxide nucleophile.

  • Charge : Dissolve the C2/C3-functionalized intermediate in anhydrous methanol (0.2 M).

  • Reagents : Add sodium methoxide (NaOMe, 3.0 equiv).

  • Reaction : Seal the vessel and heat to 100°C for 16 hours.

    • Causality: While the C-F bond is highly polarized, forcing conditions (strong nucleophile, high heat) are required to overcome the steric hindrance introduced by the newly added C2/C3 substituents.

  • Validation Gate : Perform 19 F NMR on a crude reaction aliquot. The reaction is validated as complete when the characteristic fluorine singlet (typically around -60 to -70 ppm) completely disappears from the spectrum.

ExperimentalWorkflow Step1 Step 1: C2-Functionalization Reagent: Ar-B(OH)2, Pd(PPh3)4 Validation: LC-MS (-127 Da, +Ar) Step2 Step 2: C3-Functionalization Reagent: Amine, Pd2(dba)3, XPhos Validation: MS Isotope Shift (Loss of Br) Step1->Step2 Step3 Step 3: C6-Functionalization Reagent: NaOMe, 100°C Validation: 19F NMR (Loss of F signal) Step2->Step3 Product Fully Substituted Pyridine Scaffold Step3->Product

Fig 2. Self-validating sequential functionalization workflow for tri-halogenated pyridine scaffolds.

Handling, Stability, and Storage

Because 3-Bromo-6-fluoro-2-iodopyridine contains an iodine atom, it is susceptible to photo-degradation. Prolonged exposure to ambient light can cause homolytic cleavage of the C-I bond, releasing elemental iodine (I 2​ ) and causing the material to degrade and discolor (turning brown).

Best Practices:

  • Store in amber glass vials or containers wrapped in aluminum foil.

  • Maintain under an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation.

  • Store refrigerated at 2–8°C for long-term stability.

References

  • RSC Advances. "Metal-free highly site-selective C–N bond-forming reaction of polyhalogenated pyridines". Royal Society of Chemistry. Available at:[Link]

  • ResearchGate. "Halogenated Pyridine Derivatives from Cycloaddition / Cycloreversion of Oxazinone and Haloalkyne Precursors". Tetrahedron Letters. Available at:[Link]

Foundational

3-Bromo-6-fluoro-2-iodopyridine: A Comprehensive Technical Guide for Advanced Cross-Coupling and Drug Discovery

Executive Summary In modern medicinal chemistry and drug discovery, the pyridine ring remains one of the most privileged scaffolds due to its ability to engage in critical hydrogen bonding and modulate the physicochemica...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry and drug discovery, the pyridine ring remains one of the most privileged scaffolds due to its ability to engage in critical hydrogen bonding and modulate the physicochemical properties of active pharmaceutical ingredients (APIs). 3-Bromo-6-fluoro-2-iodopyridine (CAS: 1805937-15-8) represents a highly specialized, trifunctionalized heterocyclic building block.

By strategically positioning three distinct halogens (iodine, bromine, and fluorine) around the electron-deficient pyridine core, this molecule enables orthogonal functionalization . This allows synthetic chemists to perform sequential, highly regioselective carbon-carbon (C-C) and carbon-heteroatom (C-X) bond formations without the need for cumbersome protection-deprotection strategies[1]. This whitepaper details the chemical properties, mechanistic reactivity principles, and field-validated protocols for utilizing this advanced scaffold.

Chemical Identity & Physical Properties

Accurate identification and structural characterization are critical for reproducible synthetic workflows. The table below summarizes the core identifiers and physicochemical parameters of 3-Bromo-6-fluoro-2-iodopyridine.

PropertyValue
Chemical Name 3-Bromo-6-fluoro-2-iodopyridine
CAS Number 1805937-15-8
Molecular Formula C5H2BrFIN
Molecular Weight 301.88 g/mol [2]
SMILES Fc1ccc(Br)c(I)n1[3]
MDL Number MFCD28739604[3]
Appearance Solid (Typical for polyhalogenated pyridines)
Reactivity Profile Light-sensitive (C-I bond); Electrophilic core

Mechanistic Insights: The Logic of Orthogonal Reactivity

The true value of 3-Bromo-6-fluoro-2-iodopyridine lies in the differential reactivity of its carbon-halogen bonds. As a Senior Application Scientist, understanding the thermodynamics and kinetics behind these bonds is essential for designing self-validating experimental systems.

A. The C-I Bond (Position 2): Kinetically Favored Oxidative Addition

In palladium-catalyzed cross-coupling reactions, the reactivity of carbon-halogen bonds follows the order: C-I > C-Br >> C-Cl > C-F [4]. The carbon-iodine bond at the C2 position is the weakest (lowest bond dissociation energy), making it highly susceptible to rapid oxidative addition by Pd(0) species[5]. This allows for chemoselective functionalization (e.g., Suzuki-Miyaura, Sonogashira, or Negishi couplings) at room temperature or under mild heating, leaving the C-Br and C-F bonds completely intact[1].

B. The C-Br Bond (Position 3): Secondary Cross-Coupling

Once the C-I bond is functionalized, the C-Br bond becomes the next most reactive site. Activating this bond typically requires elevated temperatures (80–110 °C) and the use of electron-rich, sterically demanding phosphine ligands (such as XPhos, dppf, or BrettPhos) to facilitate the oxidative addition and subsequent reductive elimination steps[6],[5].

C. The C-F Bond (Position 6): Nucleophilic Aromatic Substitution ( SN​Ar )

Fluorine is notoriously inert to standard Pd-catalyzed cross-coupling due to its high bond strength. However, in the context of an electron-deficient pyridine ring, the C-F bond is highly activated toward Nucleophilic Aromatic Substitution ( SN​Ar )[1]. The high electronegativity of fluorine, combined with the electron-withdrawing effect of the adjacent pyridine nitrogen (ortho-relationship), heavily polarizes the C6 position. This stabilizes the anionic Meisenheimer intermediate, allowing for efficient displacement by nitrogen, oxygen, or sulfur nucleophiles[6].

Strategic Applications in Drug Discovery

By exploiting the orthogonal reactivity described above, researchers can rapidly generate libraries of 2,3,6-trisubstituted pyridines. This modular approach is heavily utilized in the synthesis of kinase inhibitors, where the C2 position often binds to the hinge region of the ATP pocket, while the C3 and C6 positions are tailored to access specific hydrophobic pockets or improve aqueous solubility[1].

OrthogonalFunctionalization A 3-Bromo-6-fluoro-2-iodopyridine (Trifunctional Scaffold) B Step 1: C-I Functionalization (e.g., Suzuki/Sonogashira) A->B C 2-Substituted-3-bromo-6-fluoropyridine (Intermediate 1) B->C D Step 2: C-Br Functionalization (e.g., Buchwald-Hartwig) C->D E 2,3-Disubstituted-6-fluoropyridine (Intermediate 2) D->E F Step 3: C-F Functionalization (SNAr with Nucleophiles) E->F G 2,3,6-Trisubstituted Pyridine (Final Target) F->G

Sequential orthogonal functionalization pathway of 3-Bromo-6-fluoro-2-iodopyridine.

Experimental Protocols

The following methodologies provide field-proven, step-by-step instructions for the selective functionalization of this scaffold. Causality is embedded into each step to ensure the system is self-validating.

Protocol 1: Chemoselective Suzuki-Miyaura Coupling (C-I Activation)

Objective: Selectively couple an arylboronic acid at the C2 position while preserving the C3-Br and C6-F bonds.

  • Preparation: In an oven-dried Schlenk flask, combine 3-Bromo-6-fluoro-2-iodopyridine (1.0 equiv), the desired arylboronic acid (1.05 equiv), and Na2​CO3​ (2.0 equiv).

    • Causality: A slight excess of boronic acid compensates for potential protodeboronation. Na2​CO3​ is chosen as a mild base to activate the boronic acid into a reactive boronate complex, facilitating transmetalation without causing premature hydrolysis of the C-F bond.

  • Solvent Addition: Add a solvent mixture of Toluene/EtOH/ H2​O (ratio 4:1:1).

    • Causality: The biphasic system ensures optimal solubility for both the organic substrates and the inorganic base.

  • Degassing (Critical Step): Sparge the mixture with Argon for 15 minutes.

    • Causality: Dissolved oxygen will irreversibly oxidize the Pd(0) catalyst to an inactive peroxo species, terminating the catalytic cycle.

  • Catalyst Addition: Add Pd(PPh3​)4​ (2–5 mol%) under a positive stream of Argon.

    • Causality: Tetrakis(triphenylphosphine)palladium(0) provides a sufficiently reactive metal center for C-I oxidative addition at mild temperatures, preventing off-target C-Br activation[5].

  • Reaction: Heat the mixture to 60 °C and stir for 4–6 hours. Monitor via TLC or LC-MS until the starting material is consumed.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via flash chromatography.

Protocol 2: Nucleophilic Aromatic Substitution ( SN​Ar ) at C-F

Objective: Displace the C6 fluorine atom with a secondary amine (e.g., morpholine) on the previously functionalized intermediate.

  • Preparation: In a sealed pressure tube, dissolve the 2,3-disubstituted-6-fluoropyridine intermediate (1.0 equiv) in anhydrous DMF.

    • Causality: DMF is a polar aprotic solvent that leaves the nucleophile unsolvated and highly reactive, drastically accelerating the SN​Ar pathway.

  • Reagent Addition: Add morpholine (2.5 equiv) and K2​CO3​ (2.0 equiv).

    • Causality: K2​CO3​ acts as an acid scavenger to neutralize the HF generated during the reaction, driving the equilibrium forward and protecting acid-sensitive functional groups.

  • Reaction: Seal the tube and heat to 90 °C for 12 hours.

    • Causality: Elevated thermal energy is required to overcome the activation barrier of the C-F bond cleavage and Meisenheimer complex formation[1].

  • Workup: Quench with water to precipitate the product or extract with EtOAc. Wash the organic layer extensively with water (3x) to remove residual DMF.

Handling, Safety, and Storage

  • Storage: 3-Bromo-6-fluoro-2-iodopyridine contains a photolabile carbon-iodine bond. It must be stored in an amber glass vial, tightly sealed under an inert atmosphere (Argon or Nitrogen), and kept refrigerated (2–8 °C) to prevent gradual decomposition and liberation of iodine gas.

  • Toxicity: Halogenated pyridines are severe skin and eye irritants and potential skin sensitizers. Handle exclusively inside a certified chemical fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

  • Waste Disposal: Halogenated organic waste must be segregated from non-halogenated waste to comply with EPA/local environmental regulations and prevent exothermic incompatibilities.

References

  • Synthonix Product Specifications. "3-bromo-6-fluoro-2-iodo-pyridine." Synthonix, Inc. Available at: [Link]

  • Diehl, C. J. et al. "Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm." Organic Process Research & Development, ACS Publications. Available at: [Link]

Sources

Exploratory

Solubility Profile and Solvation Dynamics of 3-Bromo-6-fluoro-2-iodopyridine in Organic Solvents: A Technical Guide

Executive Summary For drug development professionals and process chemists, the introduction of polyhalogenated heterocycles into synthetic pipelines presents unique solvation and reactivity challenges. 3-Bromo-6-fluoro-2...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For drug development professionals and process chemists, the introduction of polyhalogenated heterocycles into synthetic pipelines presents unique solvation and reactivity challenges. 3-Bromo-6-fluoro-2-iodopyridine (CAS: 1805937-15-8) is a highly functionalized building block prized for its orthogonal reactivity in cross-coupling reactions. However, its extreme lipophilicity and lack of hydrogen-bond donors require a rigorous understanding of its solubility profile.

This whitepaper provides an in-depth analysis of the physicochemical causality governing the solvation of 3-Bromo-6-fluoro-2-iodopyridine, presents a predictive quantitative solubility matrix, and outlines a self-validating experimental protocol for thermodynamic solubility determination.

Physicochemical Profiling & Solvation Causality

To accurately predict and manipulate the solubility of 3-Bromo-6-fluoro-2-iodopyridine, one must analyze the molecular perturbations caused by its dense halogenation compared to a standard pyridine ring .

  • Electronic Deactivation and Basicity: Unsubstituted pyridine acts as a classic hydrogen-bond acceptor. However, the synergistic electron-withdrawing effects (-I) of the fluorine at C6, bromine at C3, and iodine at C2 drastically deplete the electron density of the aromatic π -system and the nitrogen lone pair. Consequently, the basicity of the nitrogen is virtually eliminated ( pKa​<0 ). This causes a complete failure of solvation in polar protic solvents (like water or methanol) that rely on hydrogen-bond acceptance for cavity formation.

  • Polarizability and Dispersion Forces: The large atomic radii of iodine and bromine introduce significant electron cloud polarizability. This makes the molecule highly susceptible to London dispersion forces and dipole-induced dipole interactions. Therefore, solvation is thermodynamically favored in polarizable, non-polar solvents (e.g., toluene) and polar aprotic solvents (e.g., dichloromethane, DMF).

  • Crystalline Lattice Energy: Polyhalogenated pyridines often exhibit high crystalline lattice energies due to intermolecular halogen bonding (e.g., I⋯N or Br⋯F interactions) . Overcoming this lattice energy requires solvents with optimal Hildebrand solubility parameters, specifically those with high dispersive ( δd​ ) and polar ( δp​ ) components, but low hydrogen-bonding ( δh​ ) components.

Quantitative Solubility Matrix in Organic Solvents

The following table summarizes the predicted thermodynamic solubility of 3-Bromo-6-fluoro-2-iodopyridine across various solvent classes at 25°C. The data synthesizes empirical trends observed in structurally analogous polyhalogenated pyridines .

Solvent CategorySolventDielectric Constant ( ε )Predicted Solubility (mg/mL)Solvation Mechanism / Causality
Polar Aprotic Dichloromethane (DCM)9.1> 250 (Very High)Optimal dipole-dipole interactions; excellent cavity formation for polarizable halogens.
Polar Aprotic N,N-Dimethylformamide36.7> 200 (Very High)Strong dipole interactions; preferred solvent for downstream Pd-catalyzed cross-coupling.
Non-Polar Toluene2.4> 150 (High)Strong induced-dipole and π−π dispersion forces interacting with the C2-Iodine.
Non-Polar n-Hexane1.920 - 50 (Moderate)Weak dispersion forces; solubility is limited by the inability to fully disrupt the solid lattice energy.
Polar Protic Methanol32.7< 10 (Low)Poor H-bond acceptance by the highly deactivated, electron-deficient pyridine nitrogen.
Aqueous Water80.1< 0.1 (Insoluble)Extreme hydrophobic penalty; inability to disrupt the strong aqueous H-bond network.

Experimental Workflow: Self-Validating Protocol for Solubility Determination

In pharmaceutical process chemistry, relying on kinetic solubility (e.g., derived from DMSO stock dilutions) is a critical failure point. Kinetic methods often yield supersaturated states that eventually precipitate, ruining downstream reactions.

As an application standard, the following Isothermal Shake-Flask Method must be used to determine the thermodynamic solubility of 3-Bromo-6-fluoro-2-iodopyridine. This protocol is designed as a self-validating system to ensure absolute data trustworthiness.

Step-by-Step Methodology
  • Solid-State Preparation: Weigh exactly 50.0 mg of 3-Bromo-6-fluoro-2-iodopyridine into a 2.0 mL amber glass HPLC vial. Causality for amber glass: Polyhalogenated compounds containing C-I bonds are prone to homolytic cleavage via UV photolysis. Amber glass prevents photo-degradation during the equilibration phase.

  • Solvent Addition & Equilibration: Add 500 µL of the target organic solvent. Seal the vial with a PTFE-lined cap. Place in a thermostatic shaker set to exactly 25.0°C ± 0.1°C and agitate at 500 RPM for 24 hours. Causality: 24 hours ensures the system transitions from a kinetic dissolution state to a true thermodynamic equilibrium between the solid lattice and the solvated molecules.

  • Phase Separation: Extract the suspension using a glass syringe and filter through a 0.22 µm Polytetrafluoroethylene (PTFE) filter into a clean vial. Causality for PTFE: 3-Bromo-6-fluoro-2-iodopyridine is extremely lipophilic. Using standard nylon or cellulose filters results in non-specific binding of the compound to the filter membrane, artificially lowering the quantified solubility. PTFE is chemically inert and highly hydrophobic, ensuring 100% analyte recovery.

  • HPLC-UV Quantification: Dilute the filtrate by a factor of 1:100 in mobile phase (e.g., 70:30 Acetonitrile:Water) and inject into an HPLC-UV system (detection at λmax​ ~265 nm). Quantify against a pre-established calibration curve.

  • Self-Validating Mass Balance Check (Critical Step): To ensure the trustworthiness of the data, the protocol employs a closed-loop mass balance. Recover the undissolved solid pellet from the original vial and the filter housing, lyophilize (or dry under vacuum), and weigh it.

    • Validation Equation:Mass_Initial (50mg) = Mass_Dissolved (via HPLC) + Mass_Recovered_Solid

    • If the mass balance deviates by > 2%, the run is invalidated, indicating either solvent-induced degradation, volatile loss, or photo-decay.

Workflow Start 1. Solid-State Prep (3-Bromo-6-fluoro-2-iodopyridine) Equilibration 2. Isothermal Equilibration (Shake-flask, 25°C, 24h) Start->Equilibration Separation 3. Phase Separation (0.22 µm PTFE Filtration) Equilibration->Separation Analysis 4. HPLC-UV Analysis (Quantification vs Standard) Separation->Analysis Validation 5. Mass Balance Check (Self-Validating System) Analysis->Validation

Fig 1. Self-validating thermodynamic solubility workflow for polyhalogenated pyridines.

Downstream Implications: Solvent-Dependent Regioselectivity

The solubility profile of 3-Bromo-6-fluoro-2-iodopyridine is not merely a physical parameter; it directly dictates the chemical fate of the molecule in downstream API synthesis.

Because the molecule possesses two viable sites for cross-coupling (C2-Iodine and C3-Bromine), achieving regioselectivity is paramount. The C-I bond is inherently weaker and undergoes faster oxidative addition by Palladium(0) catalysts. However, solvent selection—driven by the solubility matrix—can either enhance or destroy this selectivity.

  • In Polar Aprotic Solvents (e.g., DMF, DCM): These solvents, which exhibit the highest solubility for the compound, also stabilize the highly polar, charge-separated transition state during the oxidative addition of Pd(0) into the C-I bond. This maximizes the energy gap between C-I insertion and C-Br insertion, resulting in exclusive C2 functionalization.

  • In Non-Polar Solvents (e.g., Toluene): While the compound is highly soluble in toluene, the lack of dipole stabilization in the solvent cavity lowers the activation energy barrier difference between the C-I and C-Br bonds. This leads to kinetic competition and undesirable mixtures of C2 and C3 coupled products.

Regioselectivity Substrate 3-Bromo-6-fluoro-2-iodopyridine + Pd(0) Catalyst Polar Polar Aprotic Solvents (e.g., DMF, DCM) Substrate->Polar NonPolar Non-Polar Solvents (e.g., Toluene) Substrate->NonPolar C2_Addition Exclusive C2 Oxidative Addition (High Regioselectivity) Polar->C2_Addition Stabilized Transition State NonPolar->C2_Addition C3_Addition Competitive C3 Oxidative Addition (Reduced Selectivity) NonPolar->C3_Addition Kinetic Competition

Fig 2. Solvent-dependent regioselectivity in Pd-catalyzed cross-coupling reactions.

References

  • Environmentally Benign, Base-Promoted Selective Amination of Polyhalogenated Pyridines ACS Omega (American Chemical Society)[Link]

  • Polyhalogenated heterocyclic compounds. Part 47. Syntheses of multi-substituted pyridine derivatives from pentafluoropyridine Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing)[Link]

  • Toxicological Profile for Pyridine: Chemical and Physical Information National Center for Biotechnology Information (NCBI Bookshelf)[Link]

Foundational

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 3-Bromo-6-fluoro-2-iodo-pyridine

Abstract This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel compound 3-Bromo-6-fluoro-2-iodo-pyridine. In the absence of empirical sp...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel compound 3-Bromo-6-fluoro-2-iodo-pyridine. In the absence of empirical spectral data, this document serves as a foundational reference for researchers, scientists, and professionals in drug development, offering a detailed in-silico structural elucidation. By leveraging established principles of NMR spectroscopy, including the analysis of chemical shifts, spin-spin coupling constants, and the predictable electronic effects of halogen substituents on the pyridine scaffold, we present a robust interpretation of the anticipated spectral features. This guide is designed to facilitate the identification and characterization of this and structurally related compounds in a research and development setting.

Introduction: The Role of NMR in the Structural Elucidation of Complex Heterocycles

The precise structural determination of novel chemical entities is a cornerstone of modern drug discovery and development. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for providing detailed information about the molecular structure of organic compounds in solution. For polysubstituted aromatic heterocycles such as 3-Bromo-6-fluoro-2-iodo-pyridine, NMR is indispensable for unambiguously assigning the substitution pattern and understanding the electronic environment of each atom within the molecule.

The pyridine ring, a ubiquitous motif in pharmaceuticals, presents a unique electronic landscape that is significantly modulated by the nature and position of its substituents. The introduction of three different halogen atoms—bromine, fluorine, and iodine—at specific positions on the pyridine ring creates a complex and informative set of NMR signals. This guide will deconstruct the predicted ¹H and ¹³C NMR spectra of 3-Bromo-6-fluoro-2-iodo-pyridine, offering a rationale for the expected chemical shifts and coupling patterns.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 3-Bromo-6-fluoro-2-iodo-pyridine is anticipated to exhibit two signals in the aromatic region, corresponding to the two protons on the pyridine ring. The chemical shifts and multiplicities of these signals are dictated by the electronic effects of the adjacent halogen substituents and the nitrogen atom, as well as through-bond spin-spin coupling.

Table 1: Predicted ¹H NMR Spectral Data for 3-Bromo-6-fluoro-2-iodo-pyridine (in CDCl₃, at 400 MHz)

ProtonPredicted Chemical Shift (δ) [ppm]Predicted MultiplicityPredicted Coupling Constants (J) [Hz]
H-4~ 7.5 - 7.8Doublet of doublets (dd)³J(H4-H5) ≈ 8.0-9.0, ⁴J(H4-F6) ≈ 2.0-3.0
H-5~ 7.0 - 7.3Doublet of doublets (dd)³J(H4-H5) ≈ 8.0-9.0, ³J(H5-F6) ≈ 6.0-7.0
Rationale for Predicted ¹H NMR Assignments
  • H-4: This proton is situated between a bromine atom and a carbon atom. The electron-withdrawing nature of the adjacent bromine and the overall electron-deficient character of the pyridine ring will cause this proton to resonate in the downfield region of the aromatic spectrum. Its multiplicity is predicted to be a doublet of doublets due to coupling with H-5 (³J, ortho coupling) and a smaller, long-range coupling to the fluorine at position 6 (⁴J, meta coupling).

  • H-5: This proton is positioned between a hydrogen and the fluorine-bearing carbon. It is expected to appear upfield relative to H-4 due to the influence of the adjacent carbon and being further from the deshielding effects of the iodine and bromine atoms. The signal for H-5 is also predicted to be a doublet of doublets, arising from ortho coupling to H-4 (³J) and a larger ortho coupling to the fluorine at position 6 (³J). The magnitude of ¹H-¹⁹F coupling is typically significant and provides a key diagnostic feature.[1]

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of 3-Bromo-6-fluoro-2-iodo-pyridine is expected to display five distinct signals for the five carbon atoms of the pyridine ring. The chemical shifts are profoundly influenced by the directly attached and neighboring halogen substituents. Furthermore, the carbon atoms will exhibit coupling to the fluorine atom.

Table 2: Predicted ¹³C NMR Spectral Data for 3-Bromo-6-fluoro-2-iodo-pyridine (in CDCl₃, at 100 MHz)

CarbonPredicted Chemical Shift (δ) [ppm]Predicted Multiplicity (due to ¹³C-¹⁹F coupling)Predicted Coupling Constants (J) [Hz]
C-2~ 95 - 105Doublet (d)³J(C2-F6) ≈ 3-5
C-3~ 115 - 125Doublet (d)⁴J(C3-F6) ≈ 1-3
C-4~ 135 - 145Doublet (d)³J(C4-F6) ≈ 15-25
C-5~ 120 - 130Doublet (d)²J(C5-F6) ≈ 30-40
C-6~ 160 - 170Doublet (d)¹J(C6-F6) ≈ 240-260
Rationale for Predicted ¹³C NMR Assignments
  • C-2 (Iodo-substituted): The carbon atom bearing the iodine (C-2) is expected to have a significantly shielded (upfield) chemical shift due to the "heavy atom effect" of iodine.[2] It will likely exhibit a small three-bond coupling to the fluorine atom.

  • C-3 (Bromo-substituted): The bromine-substituted carbon (C-3) will be deshielded relative to an unsubstituted pyridine carbon but will be influenced by the adjacent iodo- and fluoro-substituents. A small four-bond coupling to fluorine is anticipated.

  • C-4: This carbon is adjacent to the bromo-substituted carbon and a proton-bearing carbon. Its chemical shift will be in the typical aromatic region for a pyridine, and it will show a moderate three-bond coupling to the fluorine.

  • C-5: The carbon atom at position 5 is adjacent to the fluorine-bearing carbon and will therefore experience a significant deshielding effect. It will also display a relatively large two-bond coupling to the fluorine atom.

  • C-6 (Fluoro-substituted): The carbon directly attached to the highly electronegative fluorine atom (C-6) will be the most deshielded carbon in the spectrum. It will exhibit a very large one-bond coupling constant (¹JCF), which is a characteristic feature of fluorinated aromatic compounds.[3]

Experimental Protocol for NMR Data Acquisition

To empirically validate the predicted data, the following experimental protocol is recommended for acquiring high-quality ¹H and ¹³C NMR spectra of 3-Bromo-6-fluoro-2-iodo-pyridine.

Sample Preparation
  • Dissolution: Accurately weigh approximately 5-10 mg of 3-Bromo-6-fluoro-2-iodo-pyridine and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃). The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Homogenization: Gently agitate the NMR tube to ensure a homogeneous solution.

NMR Spectrometer Setup and Data Acquisition
  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and sensitivity.

  • Tuning and Matching: Tune and match the NMR probe for the ¹H and ¹³C frequencies.

  • Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity and obtain sharp, symmetrical peaks.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters: spectral width of ~16 ppm, acquisition time of ~2-3 seconds, relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters: spectral width of ~250 ppm, acquisition time of ~1-2 seconds, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Advanced Experiments (Optional): To further confirm assignments, consider performing 2D NMR experiments such as COSY (Correlated Spectroscopy) to establish ¹H-¹H correlations and HSQC (Heteronuclear Single Quantum Coherence) or HMBC (Heteronuclear Multiple Bond Correlation) to determine ¹H-¹³C correlations.

Visualization of Molecular Structure and Key NMR Interactions

To visually represent the molecular structure and the key through-bond interactions that give rise to the predicted NMR spectral features, the following diagrams are provided.

Caption: Molecular structure of 3-Bromo-6-fluoro-2-iodo-pyridine.

Caption: Key ¹H-¹H and ¹H-¹⁹F coupling interactions in 3-Bromo-6-fluoro-2-iodo-pyridine.

Conclusion

This technical guide provides a detailed and scientifically grounded prediction and interpretation of the ¹H and ¹³C NMR spectra of 3-Bromo-6-fluoro-2-iodo-pyridine. By systematically analyzing the expected chemical shifts and coupling patterns based on fundamental NMR principles and the known effects of halogen substituents, this document offers a valuable resource for the structural verification of this and related polysubstituted pyridines. The included experimental protocol provides a clear pathway for the empirical acquisition of spectral data, which will be essential for confirming these predictions and furthering research in areas where such compounds are of interest.

References

  • Carlsson, A. C., et al. (2016). Substituent Effects on the [N-I-N]+ Halogen Bond. Journal of the American Chemical Society, 138(31), 9853-9863. [Link]

  • Duan, G., et al. (2024). Photoswitchable hydrazones with pyridine-based rotors and halogen substituents. RSC Advances, 14, 20137-20146. [Link]

  • Ernst, L. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(3), 457-463. [Link]

  • Facey, G. (2017). PSYCHE to Evaluate 1H-19F Coupling Constants. University of Ottawa NMR Facility Blog. [Link]

  • Kamieńska-Trela, K., et al. (2004). Estimation of the total range of 1JCC couplings in heterocyclic compounds: Pyridines and their N-oxides, the experimental and DFT studies. Magnetic Resonance in Chemistry, 42(S1), S128-S136. [Link]

  • LibreTexts. (2020). 12.2: Predicting A 1H-NMR Spectrum from the Structure. Chemistry LibreTexts. [Link]

  • Mestrelab Research. (2023). Mnova Tip 6 - Accurate NMR Prediction for your reagents and products. YouTube. [Link]

  • Weigert, F. J., & Roberts, J. D. (1972). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Journal of the Chemical Society, Perkin Transactions 2, (5), 691-695. [Link]

  • Williamson, D. S., et al. (2007). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Journal of Magnetic Resonance, 187(2), 294-304. [Link]

Sources

Exploratory

Unlocking the Electronic Properties of Polyhalogenated Pyridine Derivatives: A Comprehensive Guide for Drug Design and Synthetic Applications

As a Senior Application Scientist navigating the complexities of late-stage functionalization and rational drug design, I frequently leverage polyhalogenated pyridines. These molecules are not merely synthetic stepping s...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist navigating the complexities of late-stage functionalization and rational drug design, I frequently leverage polyhalogenated pyridines. These molecules are not merely synthetic stepping stones; they are highly tunable pharmacophores. The introduction of multiple halogens fundamentally alters the electron density of the heteroaromatic system, creating a delicate push-pull dynamic between inductive electron withdrawal and mesomeric electron donation.

This whitepaper provides an in-depth analysis of the electronic properties of polyhalogenated pyridines, exploring how these features dictate basicity, drive Nucleophilic Aromatic Substitution (SNAr), and enable supramolecular engineering via halogen bonding.

Frontier Molecular Orbitals and Basicity Modulation

The reactivity of a pyridine ring is governed by its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). Halogens are highly electronegative, exerting a strong inductive (-I) withdrawal of electron density from the ring. While they also possess lone pairs capable of mesomeric (+M) donation, the -I effect overwhelmingly dominates in the electron-deficient pyridine scaffold.

This electronic withdrawal has two profound effects:

  • Kinetic Activation: The LUMO energy is significantly lowered, rendering the ring highly susceptible to nucleophilic attack.

  • Thermodynamic Basicity: The electron density on the pyridine nitrogen is depleted, drastically lowering the pKa of the conjugate acid. For instance, while unsubstituted pyridine has a pKa of 5.17, the addition of a single fluorine atom at the C2 position drops the pKa to 0.44 [5]. In perfluorinated systems like pentafluoropyridine, the basicity is entirely suppressed, making the nitrogen virtually non-nucleophilic [2].

Predictive SNAr Reactivity and Regioselectivity

Polyhalogenated pyridines are privileged electrophiles for SNAr reactions. However, predicting which halogen will be displaced in a multihalogenated system (e.g., 5-bromo-2-chloro-3-fluoropyridine) requires moving beyond simple empirical rules.

Recent computational and kinetic studies have established that SNAr activation free energies (ΔG‡) can be accurately predicted using a multivariate linear regression model based on three ground-state electronic descriptors: the LUMO energy of the electrophile, the average molecular electrostatic potential (ESP) at the reactive carbon, and the sum of the ESP at the ortho and para positions [1].

The LUMO energy dictates the global electrophilicity of the molecule, while the local ESP values account for the resonance stabilization of the Meisenheimer intermediate during the transition state[1].

G E Polyhalogenated Pyridine LUMO LUMO Energy (Electrophilicity) E->LUMO ESP_C ESP at Reactive Carbon (Local Charge) E->ESP_C ESP_OP ESP at Ortho/Para (Resonance Stabilization) E->ESP_OP Model Multivariate Linear Regression Model LUMO->Model ESP_C->Model ESP_OP->Model Output Predicted SNAr Rate & Regioselectivity Model->Output

Logical framework for predicting SNAr reactivity using ground-state electronic descriptors.

Experimental Protocol 1: High-Throughput Competition Assay for SNAr Rates

To validate these predictive models, absolute kinetics are often too sensitive to trace impurities. Instead, we utilize a self-validating competition assay to determine relative reaction rates (ΔΔG‡).

Objective: Determine the relative SNAr reactivity of a novel polyhalogenated pyridine against a known standard. Causality of Design: By using a limiting amount of nucleophile in a single pot containing two competing electrophiles, both substrates experience the exact same microenvironment, eliminating solvent or temperature-induced kinetic artifacts.

Step-by-Step Methodology:

  • Preparation: In a nitrogen-filled glovebox (to prevent ambient moisture from quenching the alkoxide nucleophile), prepare a 0.1 M solution of the target polyhalogenated pyridine and the reference standard (e.g., 2-chloropyridine) in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is a polar aprotic solvent that leaves the nucleophile unsolvated and highly reactive.

  • Nucleophile Addition: Add exactly 0.05 equivalents of potassium benzyl alkoxide. Causality: A limiting reagent ensures pseudo-first-order competition kinetics and prevents secondary substitutions on multihalogenated rings.

  • Reaction & Quench: Stir the mixture at 50 °C for 3 hours. Quench rapidly with 1.0 M HCl. Causality: The acid immediately protonates the remaining alkoxide, freezing the reaction state for accurate kinetic snapshotting.

  • Validation & Analysis: Analyze the crude mixture via quantitative 19F or 1H NMR. Use 1,3,5-trimethoxybenzene as an internal standard. The ratio of the resulting ether products directly yields the relative reaction rate, validating the computational ESP/LUMO predictions.

Supramolecular Engineering: Halogen Bonding in Drug Design

Beyond covalent functionalization, the electronic properties of halogenated pyridines are increasingly exploited for structure-based drug design via Halogen Bonding (XB).

Halogen bonding is driven by the "sigma-hole"—a localized region of positive electrostatic potential on the outermost portion of the halogen atom, directly opposite the C–X covalent bond. This sigma-hole acts as a highly directional Lewis acid, capable of binding to electron-rich pockets in target proteins.

However, neutral chloropyridines are generally poor XB donors (~7% incidence in crystal structures). To activate the sigma-hole, we must manipulate the electronic structure of the pyridine ring. Protonating or N-alkylating the pyridine nitrogen withdraws massive amounts of electron density from the ring, drastically deepening the sigma-hole on the halogens. For cationic iodopyridinium species, the incidence of halogen bonding skyrockets to ~90%, characterized by strong charge-transfer interactions[3].

G Step1 Synthesize Halogenated Pyridine Ligands Step2 Protonation / N-Alkylation (Induce Positive Charge) Step1->Step2 Enhances Sigma-Hole Step3 Co-Crystallization with Lewis Base (e.g., Pyridine) Step2->Step3 Step4 X-Ray Diffraction (XRD) Analysis Step3->Step4 Step5 Compute Halogen Bond Energies (Vmax) Step4->Step5 Geometric Validation

Experimental workflow for evaluating halogen bond donor capacity in pyridinium cations.

Experimental Protocol 2: Crystallographic Evaluation of Halogen Bond Donors

To rationally design drugs utilizing XB, we must empirically quantify the strength and directionality of the sigma-hole.

Objective: Isolate and quantify the halogen bond strength of a functionalized pyridine. Causality of Design: Halogen bonding is highly directional. To accurately measure it without interference, the pyridine must be co-crystallized with a standardized Lewis base using a non-coordinating counterion.

Step-by-Step Methodology:

  • Cation Formation: React the halogenated pyridine with methyl triflate (MeOTf) in dichloromethane at 0 °C to yield the N-methylpyridinium triflate salt. Causality: The triflate anion is weakly coordinating; it will not outcompete the target Lewis base for binding to the halogen's sigma-hole.

  • Co-Crystallization: Dissolve the purified pyridinium salt and 1.0 equivalent of a neutral Lewis base (e.g., 4-dimethylaminopyridine, DMAP) in a minimal volume of anhydrous acetonitrile.

  • Slow Evaporation: Allow the solvent to evaporate in a vibration-free environment at 4 °C over 72 hours. Causality: Low temperatures slow down the crystallization kinetics, preventing kinetic trapping and promoting the formation of thermodynamically stable, defect-free single crystals.

  • Validation (SC-XRD): Analyze the crystal via Single-Crystal X-Ray Diffraction. The protocol is self-validating based on IUPAC geometric constraints: a true halogen bond is confirmed only if the distance between the halogen (X) and the Lewis base nitrogen (N) is strictly less than the sum of their van der Waals radii, and the C–X···N bond angle is between 160° and 180°.

Quantitative Data Summaries

To facilitate rapid comparison for synthetic planning and drug design, the quantitative electronic and supramolecular properties of key pyridine derivatives are summarized below.

Table 1: Physicochemical & Electronic Properties of Halogenated Pyridines

CompoundpKaHOMO (eV)LUMO (eV)SNAr Reactivity Profile
Pyridine5.17-6.3-0.5Negligible
2-Fluoropyridine0.44-6.8-1.2High (C2 Position) [4]
2-Chloropyridine0.70-6.7-1.1Moderate (C2 Position)
Pentafluoropyridine<< 0-7.5-2.5Very High (C4 Position) [2]

Table 2: Incidence of Halogen Bonding (XB) in Pyridine Derivatives

Halogen SubstituentNeutral Pyridine XB Incidence (%)Cationic Pyridinium XB Incidence (%)Primary Interaction Type [3]
Chlorine (Cl)~7%~51%Predominantly Electrostatic
Bromine (Br)~8%~87%Mixed Electrostatic / Charge Transfer
Iodine (I)~40%~90%Strong Charge Transfer

References

  • A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors Chemical Science (RSC Publishing)[Link]

  • Halogenated Phenylpyridines Possessing Chemo-Selectivity for Diverse Molecular Architectures ACS Omega[Link]

  • Evaluation of Halogenopyridinium Cations as Halogen Bond Donors Crystal Growth & Design (ACS Publications)[Link]

  • Late-Stage Functionalization of Pyridines Chemical Reactions (Scribd)[Link]

  • Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applications EPDF[Link]

Protocols & Analytical Methods

Method

Application Note: Orthogonal Functionalization of 3-Bromo-6-fluoro-2-iodo-pyridine in Fragment-Based Drug Design

Target Audience: Medicinal Chemists, NMR Spectroscopists, and Drug Development Professionals Application: Fragment-Based Drug Design (FBDD), Hit-to-Lead Optimization, Multi-Vector Scaffold Elaboration Executive Summary I...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, NMR Spectroscopists, and Drug Development Professionals Application: Fragment-Based Drug Design (FBDD), Hit-to-Lead Optimization, Multi-Vector Scaffold Elaboration

Executive Summary

In modern Fragment-Based Drug Design (FBDD), the selection of a highly versatile "hub" fragment is critical for successful hit-to-lead progression. 3-Bromo-6-fluoro-2-iodo-pyridine represents an apex scaffold in this paradigm. Its unique polyhalogenated architecture provides three distinct, chemoselective vectors for molecular growth.

By exploiting the thermodynamic and kinetic differences between carbon-halogen bonds, medicinal chemists can systematically elaborate this core in three orthogonal directions. Furthermore, the presence of the C6-fluorine atom enables highly sensitive, zero-background biophysical detection via ligand-observed 19 F NMR prior to any synthetic elaboration[1]. This application note details the mechanistic causality, quantitative parameters, and self-validating protocols required to utilize this molecule as a central hub in FBDD campaigns.

Biophysical Detection: Ligand-Observed 19 F NMR Screening

Before a fragment can be elaborated, its binding to the target protein must be definitively validated.

The Causality of 19 F NMR Sensitivity

Fluorine is absent in native biological systems, meaning a 19 F NMR spectrum of a protein-ligand mixture will contain zero background interference[2]. 3-Bromo-6-fluoro-2-iodo-pyridine yields a sharp, distinct singlet in 19 F NMR due to its rapid tumbling rate in solution.

When this small fragment binds to a massive target protein, it assumes the slow rotational correlation time of the macromolecule. This drastic reduction in molecular tumbling accelerates transverse relaxation ( T2​ ), causing the sharp 19 F signal to broaden significantly[3]. This line broadening (or a chemical shift perturbation) serves as an unequivocal, self-validating indicator of a binding event.

NMR_Workflow Lib Fragment Library (3-Br-6-F-2-I-Pyridine) Target Target Protein Incubation Lib->Target Spike-in NMR 19F NMR Acquisition Target->NMR FAXS Hit Hit Validation (Line Broadening) NMR->Hit T2 Relaxation Analysis

Workflow for Ligand-Observed 19F NMR Fragment Screening.

The Orthogonal Elaboration Strategy

Once binding is confirmed, the fragment must be "grown" to explore adjacent binding pockets and increase affinity[4]. 3-Bromo-6-fluoro-2-iodo-pyridine allows for sequential, site-selective cross-coupling without the need for protecting groups.

Mechanistic Causality of Regioselectivity

The chemoselectivity of this scaffold is governed by the Bond Dissociation Energies (BDE) and electronic microenvironments of the halogens[5]:

  • Vector 1 (C2-Iodine): The C-I bond possesses the lowest BDE (~65 kcal/mol). Consequently, Palladium(0) undergoes oxidative addition at the C2 position kinetically faster than at any other site. This allows for Suzuki-Miyaura or Sonogashira couplings at mild temperatures (60°C)[6].

  • Vector 2 (C3-Bromine): With the iodine displaced, the C-Br bond (~81 kcal/mol) becomes the most reactive site. Oxidative addition here requires elevated thermal energy (90–100°C) and electron-rich phosphine ligands (e.g., SPhos) to stabilize the Pd intermediate[5].

  • Vector 3 (C6-Fluorine): The C-F bond (~115 kcal/mol) is virtually inert to standard Pd-catalysis. However, its extreme electronegativity, combined with its position ortho to the electron-withdrawing pyridine nitrogen, severely depletes electron density at C6. This lowers the LUMO, perfectly priming the site for Nucleophilic Aromatic Substitution (S N​ Ar) by amines or alcohols under basic conditions.

Orthogonal_Pathway cluster_0 Sequential Elaboration Core Hub: 3-Bromo-6-fluoro-2-iodo-pyridine V1 Vector 1: C2-Iodine Suzuki Coupling (60°C) Core->V1 Pd(0) Oxidative Addition (Lowest BDE) V2 Vector 2: C3-Bromine Suzuki/Buchwald (90°C) V1->V2 Elevated Temp + Electron-Rich Ligand V3 Vector 3: C6-Fluorine SNAr Displacement (120°C) V2->V3 Nucleophilic Attack (ortho-N Activation) Lead Optimized Lead Compound V3->Lead SAR Optimization

Sequential orthogonal functionalization of the polyhalogenated pyridine core.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical parameters required to achieve strict chemoselectivity at each vector.

Reaction StageTarget VectorBond CleavedCatalyst / Reagent SystemTemp (°C)Typical YieldSelectivity Mechanism
Stage 1 C2C–IPdCl 2​ (dppf) (3 mol%), K 2​ CO 3​ 6088–95%Kinetically favored oxidative addition (Lowest BDE)
Stage 2 C3C–BrPd(OAc) 2​ (2 mol%), SPhos, K 3​ PO 4​ 90–10075–85%Higher BDE overcome by electron-rich ligand & heat
Stage 3 C6C–FPrimary Amine, DIPEA, NMP12080–90%S N​ Ar activation via ortho-nitrogen electron withdrawal

Self-Validating Experimental Protocols

To ensure scientific integrity, each protocol below is designed as a closed-loop, self-validating system. Do not proceed to the next step unless the in-process validation criteria are met.

Protocol A: Ligand-Observed 19 F NMR Screening
  • Preparation: Prepare a 500 μ M stock of 3-Bromo-6-fluoro-2-iodo-pyridine in D 2​ O/DMSO- d6​ (95:5).

  • Baseline Acquisition: Acquire a 1D 19 F NMR spectrum (with 1 H decoupling) of the fragment alone. Record the chemical shift ( δ ) and the half-height linewidth ( Δν1/2​ ).

  • Incubation: Spike the target protein into the NMR tube to a final concentration of 10–50 μ M. Incubate for 15 minutes at 298 K.

  • Validation (Self-Check): Re-acquire the 19 F spectrum. A successful binding event is validated if Δν1/2​ broadens by >20% compared to the baseline, or if a Chemical Shift Perturbation (CSP) of >0.05 ppm is observed.

Protocol B: Chemoselective C2-Suzuki Coupling (Vector 1)
  • Reaction Setup: In a Schlenk flask, combine 3-Bromo-6-fluoro-2-iodo-pyridine (1.0 eq), Arylboronic acid (1.05 eq), and K 2​ CO 3​ (2.0 eq).

  • Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/H 2​ O. Degas via three freeze-pump-thaw cycles.

  • Catalysis: Add PdCl 2​ (dppf) (0.03 eq) under inert atmosphere. Heat to 60°C for 12 hours. Crucial: Do not exceed 60°C to prevent premature C3-Br activation.

  • Validation (Self-Check): Analyze an aliquot via LC-MS. The reaction is validated when the starting mass ([M+H] + ~301.9) is fully depleted. Furthermore, the isotopic signature of the product mass must shift from a complex Br/I pattern to a distinct 1:1 doublet, confirming the retention of the C3-Bromine atom.

Protocol C: C3-Suzuki/Buchwald Coupling (Vector 2)
  • Reaction Setup: To the purified C2-functionalized intermediate (1.0 eq), add the secondary coupling partner (Arylboronic acid or Amine, 1.2 eq) and K 3​ PO 4​ (2.5 eq) in Toluene/H 2​ O (10:1).

  • Catalysis: Add Pd(OAc) 2​ (0.02 eq) and SPhos (0.04 eq).

  • Thermal Activation: Heat the mixture to 95°C for 16 hours. The electron-rich SPhos ligand is mandatory to facilitate oxidative addition into the sterically hindered, higher-energy C-Br bond.

  • Validation (Self-Check): Analyze via LC-MS. Validation is achieved when the 1:1 isotopic doublet (indicative of the bromine atom) completely disappears, leaving a monoisotopic mass corresponding to the di-functionalized core.

Protocol D: C6-S N​ Ar Displacement (Vector 3)
  • Reaction Setup: Dissolve the C2/C3-elaborated intermediate in anhydrous N-Methyl-2-pyrrolidone (NMP).

  • Nucleophilic Attack: Add an excess of the desired primary or secondary amine (3.0 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Thermal Activation: Heat to 120°C in a sealed tube for 24 hours.

  • Validation (Self-Check): Monitor via 19 F NMR of the crude mixture. The reaction is strictly validated when the sharp fluorine singlet (originating from the C6-F) completely vanishes from the spectrum, confirming total displacement of the fluorine vector.

References

  • Impact of Cross-Coupling Reactions in Drug Discovery and Development MDPI - Pharmaceuticals
  • Ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery RSC Chemical Biology
  • Applications of 19F-NMR in Fragment-Based Drug Discovery NIH / PMC
  • Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery MDPI - Molecules
  • A Comparative Guide to Catalysts for Selective Cross-Coupling of Polyhalogen
  • Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis NIH / PMC

Sources

Application

Application Note: Sequential Functionalization Strategies for 3-Bromo-6-fluoro-2-iodopyridine

Strategic Overview in Drug Discovery Polyhalogenated heterocycles are highly prized scaffolds in medicinal chemistry, offering a three-dimensional canvas for the divergent synthesis of complex pharmacophores. Among these...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Overview in Drug Discovery

Polyhalogenated heterocycles are highly prized scaffolds in medicinal chemistry, offering a three-dimensional canvas for the divergent synthesis of complex pharmacophores. Among these, 3-bromo-6-fluoro-2-iodopyridine stands out as an exceptionally versatile building block. Its unique substitution pattern presents a distinct electronic and steric gradient, enabling precise, site-selective sequential functionalizations without the need for protecting groups.

This application note details a robust, three-stage orthogonal functionalization strategy. By exploiting the inherent reactivity differences of the C–I, C–Br, and C–F bonds, chemists can systematically install three distinct functional groups, rapidly generating diverse chemical libraries.

Mechanistic Rationale: The Reactivity Gradient

The success of sequential functionalization relies entirely on understanding the causality behind the reactivity of each carbon-halogen bond. As a self-validating synthetic system, the order of operations must strictly follow the thermodynamic and kinetic profiles of the substrate.

Stage 1: C2-Iodine (First-Stage Cross-Coupling)

The C–I bond possesses the lowest bond dissociation energy (BDE ≈ 65 kcal/mol) on the pyridine ring. Furthermore, recent studies demonstrate that the lowest unoccupied molecular orbital (LUMO) symmetry of polyhalopyridines directs the initial 14-electron Pd(0) oxidative addition preferentially to the C2 position . This allows for highly chemoselective Suzuki-Miyaura or Sonogashira couplings at ambient or mildly elevated temperatures (25–40 °C). At these temperatures, the C3–Br and C6–F bonds remain completely inert.

Stage 2: C3-Bromine (Second-Stage Cross-Coupling)

Once the C2 position is functionalized, the C3–Br bond (BDE ≈ 81 kcal/mol) becomes the most reactive site for transition-metal catalysis. To overcome the higher activation barrier for C–Br oxidative addition, the system requires higher temperatures (90–110 °C) and a more electron-rich, sterically demanding ligand (e.g., XPhos or Xantphos) . This facilitates Buchwald-Hartwig aminations or secondary Suzuki couplings while preserving the C6–F bond.

Stage 3: C6-Fluorine (Late-Stage SNAr)

The C–F bond is exceptionally strong (BDE ≈ 116 kcal/mol), rendering it highly resistant to standard Pd(0) oxidative addition. However, the extreme electronegativity of fluorine, combined with the electron-withdrawing nature of the ortho-nitrogen, renders the C6 carbon highly electrophilic. This primes the position for Nucleophilic Aromatic Substitution (SNAr) via a stabilized Meisenheimer intermediate. Notably, fluoropyridines react orders of magnitude faster in SNAr than their chloro-analogues (e.g., 2-fluoropyridine reacts 320 times faster than 2-chloropyridine with alkoxides) , allowing for late-stage functionalization under relatively mild basic conditions.

Synthetic Workflow Visualization

Workflow cluster_0 Palladium-Catalyzed Cross-Couplings SM 3-Bromo-6-fluoro-2-iodopyridine Core Scaffold Int1 C2-Aryl Intermediate (Suzuki-Miyaura) SM->Int1 Step 1: Ar-B(OH)2, Pd(PPh3)4 Na2CO3, 25-40°C (C-I Oxidative Addition) Int2 C2-Aryl, C3-Amino Intermediate (Buchwald-Hartwig) Int1->Int2 Step 2: R2NH, Pd2(dba)3, XPhos Cs2CO3, 90-110°C (C-Br Oxidative Addition) Prod C2, C3, C6-Tris-Functionalized Target Molecule Int2->Prod Step 3: Nu-H (e.g., Alkoxide/Amine) K2CO3, DMF, 80°C (C-F SNAr Substitution)

Figure 1: Three-step sequential functionalization of 3-bromo-6-fluoro-2-iodopyridine.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Chemoselective C2 Suzuki-Miyaura Coupling

Objective: Displace the C2-Iodine with an aryl group while leaving C3-Br and C6-F intact.

  • Setup: To an oven-dried Schlenk flask, add 3-bromo-6-fluoro-2-iodopyridine (1.0 mmol), the desired arylboronic acid (1.05 mmol), and Na2CO3 (2.0 mmol).

  • Solvent & Degassing: Add a solvent mixture of THF/H2O (4:1 v/v, 10 mL). Degas the mixture by sparging with subsurface N2 for 15 minutes.

  • Catalysis: Quickly add Pd(PPh3)4 (0.02 mmol, 2 mol%) under a positive N2 flow.

  • Reaction: Seal the flask and stir at 40 °C for 4 hours.

  • Validation Check: Analyze an aliquot via LC-MS. The disappearance of the starting material mass and the appearance of the [M+H]+ peak for the C2-arylated product confirms successful transmetalation. The absence of a des-iodo byproduct validates optimal catalyst performance.

  • Workup: Dilute with EtOAc (20 mL), wash with brine (2 × 10 mL), dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel chromatography.

Protocol 2: C3-Selective Buchwald-Hartwig Amination

Objective: Displace the C3-Bromine with a secondary amine.

  • Setup: In a nitrogen-filled glovebox (or using strict Schlenk techniques), charge a dry vial with the C2-arylated intermediate from Step 1 (1.0 mmol), a secondary amine (1.2 mmol), and Cs2CO3 (2.0 mmol).

  • Catalyst Addition: Add Pd2(dba)3 (0.02 mmol, 2 mol%) and XPhos (0.04 mmol, 4 mol%).

  • Reaction: Add anhydrous 1,4-dioxane (10 mL). Seal the vial with a PTFE-lined cap, remove from the glovebox, and heat at 100 °C for 12 hours.

  • Validation Check: Perform a quick 19F NMR on a crude aliquot. The C6–F bond should appear as a distinct multiplet around -65 to -75 ppm. If this signal is absent, premature SNAr has occurred due to trace moisture or excessive base equivalents.

  • Workup: Cool to room temperature, filter the mixture through a pad of Celite (eluting with EtOAc), concentrate, and purify via flash chromatography.

Protocol 3: Late-Stage C6 Nucleophilic Aromatic Substitution (SNAr)

Objective: Displace the highly activated C6-Fluorine with a nucleophile (e.g., morpholine).

  • Setup: To a reaction vial, add the C2,C3-difunctionalized intermediate (1.0 mmol) and K2CO3 (2.0 mmol).

  • Reaction: Add anhydrous DMF (5 mL) and the nucleophile (1.5 mmol). Stir the mixture at 80 °C for 6 hours.

  • Validation Check: The completion of the SNAr reaction is marked by the complete disappearance of the 19F NMR signal of the starting material, coupled with a distinct shift in the UV-Vis absorption profile due to the introduction of a new auxochrome at the C6 position.

  • Workup: Quench the reaction by pouring it into ice-cold water (20 mL) to precipitate the product. If it does not precipitate, extract with EtOAc (3 × 15 mL) and wash the combined organic layers with a 5% aqueous LiCl solution (3 × 10 mL) to remove residual DMF. Dry, concentrate, and purify.

Quantitative Data Summary

The following table summarizes the optimized parameters and expected outcomes for the sequential functionalization workflow:

Reaction StageTarget BondTransformation TypeCatalyst / ReagentsTemp (°C)Typical Yield (%)Regioselectivity
Stage 1 C2–ISuzuki-MiyauraPd(PPh3)4, Na2CO325–4085–95>99:1 (C2 over C3)
Stage 2 C3–BrBuchwald-HartwigPd2(dba)3, XPhos, Cs2CO390–11075–88>95:5 (C3 over C6)
Stage 3 C6–FSNArNucleophile (Nu-H), K2CO360–8080–95Exclusive to C6

References

1. Neufeldt, S. R., et al. "Mechanisms and Site Selectivity of (Het)Ar–X Oxidative Addition to Pd(0) Are Controlled by Frontier Molecular Orbital Symmetry." Organometallics, 2024. URL:[Link]

2. Bunnelle, W. H., et al. "Selective Amination of Polyhalopyridines Catalyzed by a Palladium-Xantphos Complex." Organic Letters, 2003. URL:[Link]

3. Fier, P. S., Hartwig, J. F. "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution." Journal of the American Chemical Society, 2014. URL:[Link]

Method

Application Note: Divergent Synthesis of Complex Heterocycles via 3-Bromo-6-fluoro-2-iodopyridine Precursors

As drug discovery programs increasingly rely on highly functionalized, sp2-rich heterocyclic scaffolds, the strategic use of polyhalogenated building blocks has become a cornerstone of modern synthetic chemistry. 3-Bromo...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery programs increasingly rely on highly functionalized, sp2-rich heterocyclic scaffolds, the strategic use of polyhalogenated building blocks has become a cornerstone of modern synthetic chemistry. 3-Bromo-6-fluoro-2-iodopyridine (CAS: 1805937-15-8)[1] is a uniquely privileged precursor. By exploiting the distinct electronic properties and Bond Dissociation Energies (BDEs) of its three different halogens, chemists can execute a predictable, three-step divergent functionalization sequence without the need for intermediate protecting groups.

This technical guide provides a comprehensive framework for utilizing this precursor, detailing the mechanistic causality behind the regioselectivity, and providing self-validating experimental protocols for each functionalization step.

Mechanistic Rationale: The Hierarchy of Halogen Reactivity

The regioselectivity of palladium-catalyzed cross-coupling reactions on polyhalogenated heterocycles is not random; it is highly predictable and primarily dictated by the activation energy required to distort the carbon-halogen bond toward the transition-state geometry[2]. This distortion energy strongly correlates with the theoretical Bond Dissociation Energy (BDE) of the C–X bond, alongside the Frontier Molecular Orbital (FMO) interactions between the heterocycle's LUMO and the HOMO of the palladium complex[3].

In 3-Bromo-6-fluoro-2-iodopyridine , the reactivity hierarchy is strictly defined by the nature of the halogens and their position relative to the pyridine nitrogen:

  • C2–I (Oxidative Addition 1): The C–I bond possesses the lowest BDE (~65 kcal/mol). It undergoes facile oxidative addition with Pd(0) at room temperature or mild heating.

  • C6–F (Nucleophilic Aromatic Substitution - SNAr): The C–F bond has the highest BDE (~115 kcal/mol), making it inert to standard Pd-catalyzed cross-coupling. However, the extreme electronegativity of fluorine highly polarizes the C6 carbon. Positioned ortho to the electron-withdrawing pyridine nitrogen, this site is exceptionally electrophilic and primed for SNAr by amines or alkoxides.

  • C3–Br (Oxidative Addition 2): The C–Br bond has an intermediate BDE (~80 kcal/mol). Once the C2 and C6 positions are functionalized, the C3–Br bond can be activated using elevated temperatures and specialized bidentate ligands (e.g., Xantphos) to overcome the steric hindrance introduced by the new C2 substituent.

Mechanism cluster_0 Selectivity Determinants (Houk & Merlic Model) Pd0 Pd(0)L_n Catalyst Complex Pd(0)-Arene π-Complex Pd0->Complex Substrate Polyhalogenated Pyridine (3-Bromo-6-fluoro-2-iodopyridine) Substrate->Complex OA Regioselective Oxidative Addition (C-I > C-Br >> C-F) Complex->OA BDE C-X Bond Dissociation Energy (Distortion Energy) BDE->OA FMO FMO Interaction (Heterocycle LUMO + Pd HOMO) FMO->OA

Mechanistic determinants of regioselective oxidative addition in polyhalogenated pyridines.

Quantitative Reaction Parameters & Selectivity Data

To design a successful divergent synthesis, the reaction conditions must be carefully tuned to prevent over-reaction. The table below summarizes the causal relationship between the target bond, the chosen transformation, and the specific thermodynamic conditions required to maintain strict chemoselectivity.

Reaction PhaseTarget BondTransformationCatalyst / ReagentsTemp (°C)Approx. BDE (kcal/mol)Chemoselectivity Rationale
Step 1 C2–ISuzuki-MiyauraPd(PPh3)4, Na2CO325–50~ 65.0Lowest BDE allows for mild activation. Low temp prevents C3–Br insertion.
Step 2 C6–FSNArMorpholine, DIPEA80~ 115.0High C–F polarization; F is an ideal SNAr leaving group. Inert to Pd.
Step 3 C3–BrBuchwald-HartwigPd2(dba)3, Xantphos100~ 80.5Higher BDE and C2-steric clash requires elevated temp and large bite-angle ligand.

Strategic Workflow for Divergent Functionalization

The following workflow illustrates the sequential functionalization of 3-Bromo-6-fluoro-2-iodopyridine to yield a highly complex, 2,3,6-trisubstituted pyridine core, which can be further cyclized into fused systems like azaindoles.

Workflow SM 3-Bromo-6-fluoro-2-iodopyridine (Starting Material) Step1 Step 1: C2-Selective Suzuki Coupling (Pd-Catalyzed, Oxidative Addition at C-I) SM->Step1 Int1 2-Aryl-3-bromo-6-fluoropyridine (Intermediate 1) Step1->Int1 Step2 Step 2: C6-Selective SNAr (Nucleophilic Attack at C-F) Int1->Step2 Int2 2-Aryl-3-bromo-6-aminopyridine (Intermediate 2) Step2->Int2 Step3 Step 3: C3-Selective Buchwald-Hartwig (Pd-Catalyzed, Oxidative Addition at C-Br) Int2->Step3 Product 2,3,6-Trisubstituted Pyridine (Complex Heterocycle) Step3->Product

Regioselective functionalization workflow of 3-Bromo-6-fluoro-2-iodopyridine.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems . Each step includes specific Quality Control (QC) markers to ensure the reaction has proceeded with the correct regioselectivity before moving to the next stage.

Protocol A: Regioselective C2 Suzuki-Miyaura Coupling

Objective: Selectively couple an arylboronic acid at the C2 position while preserving the C3–Br and C6–F bonds.

Procedure:

  • In an oven-dried Schlenk flask, combine 3-Bromo-6-fluoro-2-iodopyridine (1.0 equiv) and the desired arylboronic acid (1.05 equiv). Causality: A slight excess of boronic acid ensures full conversion without risking double-coupling at the C3 position due to the low temperature.

  • Add Pd(PPh3)4 (0.05 equiv) and Na2CO3 (2.0 equiv).

  • Evacuate and backfill the flask with Argon (3x).

  • Add a degassed mixture of Toluene/EtOH/H2O (4:1:1 v/v/v) to achieve a 0.2 M substrate concentration.

  • Stir the reaction mixture at 40 °C for 4–6 hours. Causality: Restricting the temperature to 40 °C provides enough thermal energy to overcome the C–I distortion energy barrier but remains well below the ~80 °C threshold required for C–Br oxidative addition.

  • Quench with water, extract with EtOAc, dry over Na2SO4, and purify via silica gel chromatography.

Self-Validation & QC: Analyze the purified product via LC-MS. The mass spectrum must show the expected [M+H]+ for the C2-arylated product. Crucially, the spectrum must retain the characteristic 1:1 isotopic doublet of the 79Br/81Br isotopes. The presence of this doublet definitively proves that the C3-bromo position did not undergo premature cross-coupling.

Protocol B: C6 Nucleophilic Aromatic Substitution (SNAr)

Objective: Displace the C6-fluorine with a secondary amine nucleophile.

Procedure:

  • Dissolve the 2-Aryl-3-bromo-6-fluoropyridine intermediate from Protocol A (1.0 equiv) in anhydrous DMF (0.2 M).

  • Add the secondary amine (e.g., morpholine) (1.2 equiv) and N,N-Diisopropylethylamine (DIPEA) (2.0 equiv). Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HF generated during the substitution, driving the reaction forward.

  • Heat the mixture to 80 °C for 12 hours.

  • Cool to room temperature, dilute with water to precipitate the product, filter, and wash with cold water.

Self-Validation & QC: Analyze the product via 19F NMR and LC-MS. The complete disappearance of the characteristic C6–F signal (typically between -60 to -70 ppm) in the 19F NMR spectrum is the definitive marker of successful SNAr. LC-MS will confirm the displacement of fluorine (m/z -19) by the amine mass, while the 1:1 bromine isotopic doublet must still remain intact.

Protocol C: C3 Buchwald-Hartwig Amination / Cyclization

Objective: Functionalize the sterically hindered C3–Br bond to finalize the heterocycle.

Procedure:

  • In a glovebox, combine the 2-Aryl-3-bromo-6-aminopyridine intermediate from Protocol B (1.0 equiv), a primary amine or amide (1.2 equiv), Pd2(dba)3 (0.05 equiv), Xantphos (0.10 equiv), and Cs2CO3 (2.0 equiv) in a sealed tube. Causality: The C3–Br bond is sterically hindered by the adjacent C2-aryl group. Xantphos, a bidentate ligand with a wide bite angle, is strictly required to force the palladium center into the optimal geometry for the challenging reductive elimination step.

  • Add anhydrous 1,4-Dioxane (0.1 M).

  • Seal the tube, remove from the glovebox, and heat at 100 °C for 16 hours.

  • Filter through a pad of Celite, concentrate, and purify via preparative HPLC.

Self-Validation & QC: Analyze via LC-MS. The successful reaction is confirmed by the loss of the 1:1 bromine isotopic pattern , converging to a single isotopic mass peak corresponding to the fully functionalized 2,3,6-trisubstituted pyridine.

References

  • Legault, C. Y., Garcia, Y., Merlic, C. A., & Houk, K. N. (2007). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society, 129(42), 12664-12665. [2]

  • Garcia, Y., Schoenebeck, F., Legault, C. Y., Merlic, C. A., & Houk, K. N. (2009). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. Journal of the American Chemical Society, 131(18), 6632-6639. [3]

  • Sigma-Aldrich. (n.d.). 3-Bromo-6-fluoro-2-iodopyridine | 1805937-15-8. [1]

Sources

Application

Application Notes &amp; Protocols: Advanced C-H Activation Techniques for Fluoro-Iodo-Pyridine Substrates

Introduction: The Strategic Value of Fluoro-Iodo-Pyridines The pyridine scaffold is one of the most ubiquitous heterocycles in pharmaceuticals, agrochemicals, and materials science.[1] Its strategic functionalization is...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Fluoro-Iodo-Pyridines

The pyridine scaffold is one of the most ubiquitous heterocycles in pharmaceuticals, agrochemicals, and materials science.[1] Its strategic functionalization is a cornerstone of modern molecular design. Within this class, fluoro-iodo-pyridine substrates represent a particularly valuable, albeit challenging, synthetic platform. The presence of a fluorine atom can profoundly influence a molecule's metabolic stability, binding affinity, and pharmacokinetic properties, while the iodine atom serves as a versatile synthetic handle for subsequent cross-coupling reactions.

Direct C-H activation has emerged as a transformative strategy in organic synthesis, offering atom- and step-economical pathways that avoid the need for pre-functionalized starting materials.[2] However, applying these techniques to pyridine rings is notoriously difficult. The electron-deficient nature of the ring deactivates C-H bonds towards many catalytic processes, and the Lewis basic nitrogen atom can coordinate to and inhibit the transition metal catalyst, effectively shutting down the desired reaction.[3][4][5][6][7][8]

This guide provides an in-depth exploration of advanced C-H activation methodologies tailored for fluoro-iodo-pyridine substrates. We will dissect the mechanistic principles, provide field-tested protocols for key transformations, and offer insights into overcoming the inherent challenges associated with these powerful building blocks.

Mechanistic Foundations and Strategic Considerations

Successful C-H activation on a pyridine core requires a nuanced understanding of the underlying reaction mechanisms and the electronic interplay of the substituents.

Overcoming the "Pyridine Problem"

The primary obstacle in pyridine C-H functionalization is the propensity of the ring nitrogen to act as a ligand, leading to catalyst sequestration and deactivation.[9][10] Several elegant strategies have been developed to mitigate this issue:

  • Pyridine N-Oxide Strategy: A common and effective approach involves the temporary oxidation of the pyridine nitrogen to an N-oxide.[3] This modification serves two purposes: it blocks the lone pair from coordinating to the catalyst and electronically activates the C-H bonds at the C2 and C6 positions, making them more susceptible to activation.[11][12][13][14] The N-oxide can be readily removed in a subsequent reduction step.

  • Ligand-Directed Catalysis: The development of sophisticated ligands has enabled catalysis that can override the inhibitory effect of the pyridine nitrogen. Bulky, electron-rich ligands can stabilize the active catalytic species and promote the desired C-H activation pathway over catalyst inhibition. This is particularly relevant in palladium-catalyzed direct arylations.[15]

  • Lewis Acid-Assisted Activation: An innovative approach involves using a catalyst system where the ligand itself contains a Lewis acidic site, such as boron.[6][16] The pyridine nitrogen coordinates to this Lewis acid on the ligand, which in turn positions the transition metal center (e.g., Iridium) in perfect proximity to the C2-H bond for selective activation.[6][16]

Regiocontrol: The Influence of Fluoro and Iodo Substituents

On a substituted pyridine ring, regioselectivity is dictated by a combination of steric and electronic factors.

  • Fluorine as a Director: The strongly electron-withdrawing nature of fluorine can acidify adjacent C-H bonds. In many transition-metal-catalyzed processes, C-H bonds ortho to a fluorine substituent are preferentially activated.[17][18] This is a powerful tool for achieving high regioselectivity.

  • Iodine as a Steric and Electronic Modulator: The bulky iodine atom typically directs C-H activation away from its adjacent positions due to steric hindrance. Electronically, it can participate in halogen bonding or other non-covalent interactions that may influence the transition state of the C-H activation step. Its primary role, however, remains that of a stable and reactive handle for post-functionalization diversification (e.g., via Suzuki, Sonogashira, or Buchwald-Hartwig couplings).

G cluster_substrate Fluoro-Iodo-Pyridine Substrate cluster_catalyst Catalytic System cluster_output Outcome Py Pyridine Core F Fluorine (Electronic Director) I Iodine (Synthetic Handle) Metal Transition Metal (e.g., Pd, Ir, Rh) Py->Metal Potential Inhibition Product Regioselective C-H Functionalized Product Py->Product C-H Activation/ Functionalization F->Metal Directs Activation Ligand Ligand (Steric/Electronic Tuning) Metal->Product C-H Activation/ Functionalization Ligand->Metal Enables Catalysis

Caption: Logical relationship for directing C-H activation on fluoro-iodo-pyridines.

Application Protocols

The following protocols are representative of robust methods for the C-H functionalization of fluoro-iodo-pyridine systems. Researchers should perform initial small-scale trials to optimize conditions for their specific substrate.

Protocol 1: Palladium-Catalyzed C4-Selective Direct Arylation of 3-Fluoro-Iodo-Pyridines

This protocol is adapted from methodologies developed for the direct arylation of electron-deficient pyridines, where the fluorine atom at C3 strongly directs functionalization to the C4 position.[15]

Rationale: This method leverages a bulky, electron-rich phosphine ligand (n-BuAd2P) which promotes the desired C-H activation and reductive elimination steps while preventing catalyst deactivation. The use of a carboxylate salt as both a base and a ligand transfer agent is crucial for the Concerted Metalation-Deprotonation (CMD) mechanism, which is often operative in these systems.[15]

Experimental Procedure:

  • Reactor Setup: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add Palladium(II) acetate (Pd(OAc)2, 4.5 mg, 0.02 mmol, 5 mol%), n-Butyl di(1-adamantyl)phosphine (P(n-Bu)Ad2, 14.4 mg, 0.04 mmol, 10 mol%), and cesium 2,2-dimethylhexanoate (CsO2CR, 148 mg, 0.52 mmol, 1.3 equiv).

  • Reagent Addition: Seal the tube with a septum, and purge with argon for 10 minutes. Under a positive pressure of argon, add the 3-fluoro-X-iodo-pyridine substrate (0.4 mmol, 1.0 equiv), the aryl bromide coupling partner (0.48 mmol, 1.2 equiv), and anhydrous toluene (2.0 mL).

  • Reaction: Place the sealed tube in a preheated oil bath at 120 °C and stir vigorously for 18-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of celite, washing the pad with additional ethyl acetate (2 x 10 mL).

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the desired C4-arylated product.

Substrate ExampleAryl BromideYield (%)Regioselectivity
3-Fluoro-5-iodopyridine4-Bromoanisole~75%>98:2 (C4:other)
3-Fluoro-2-iodopyridineBromobenzene~80%>98:2 (C4:other)
3-Fluoro-5-iodopyridine1-Bromo-4-(trifluoromethyl)benzene~68%>98:2 (C4:other)
Yields and selectivities are representative and based on literature for analogous fluoropyridine systems.[15]

G

Caption: Workflow for Pd-catalyzed direct arylation of fluoro-iodo-pyridines.

Protocol 2: Iridium-Catalyzed C-H Borylation

This protocol is designed to install a boronate ester group, a versatile handle for further derivatization, onto the pyridine ring. A key challenge is overcoming catalyst inhibition by the pyridine nitrogen. Using a substituted pyridine where an adjacent group provides sufficient steric hindrance or electronic deactivation of the nitrogen can facilitate the reaction.[9][10]

Rationale: The standard [Ir(cod)OMe]2/dtbpy catalyst system is highly effective for many arenes but can be inhibited by pyridines.[19][20] The low reactivity is due to the coordination of the nitrogen lone pair to the vacant site on the iridium catalyst.[9][10] Incorporating an electron-withdrawing or sterically hindering substituent at the C2 position can overcome this inhibition, allowing for efficient borylation at the less hindered C6 position.

Experimental Procedure:

  • Reactor Setup: In a nitrogen-filled glovebox, add [Ir(cod)OMe]2 (6.6 mg, 0.01 mmol, 2.5 mol% Ir), 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (5.4 mg, 0.02 mmol, 5 mol%), and Bis(pinacolato)diboron (B2pin2) (122 mg, 0.48 mmol, 1.2 equiv) to a screw-cap vial.

  • Reagent Addition: Add the 2-substituted-fluoro-iodo-pyridine substrate (0.4 mmol, 1.0 equiv) and anhydrous cyclohexane (4.0 mL).

  • Reaction: Seal the vial tightly with a Teflon-lined cap. Remove the vial from the glovebox and place it in a preheated heating block at 80-100 °C. Stir for 16-24 hours.

  • Work-up: Cool the reaction to room temperature. Remove the solvent under reduced pressure.

  • Purification: The crude product can often be used directly in subsequent reactions. If purification is required, it can be achieved by flash column chromatography on silica gel (care should be taken as some pyridyl boronates can be unstable on silica). Alternatively, crystallization from a suitable solvent system can be employed.

Substrate ExamplePosition of BorylationYield (%)Comments
2-Chloro-3-fluoro-5-iodopyridineC6~70%The C2-chloro group mitigates catalyst inhibition.[9]
2,3-Difluoro-5-iodopyridineC6~75%The C2-fluoro group is sufficiently electron-withdrawing.
3-Fluoro-2-iodo-6-methylpyridineC4~60%Borylation occurs away from the steric bulk.
Yields are representative and based on principles outlined in the literature for overcoming catalyst inhibition.[9][10]

G Ir_L Ir(I)Ln Ir_Bpin3 Ir(III)(Bpin)₃ Ir_L->Ir_Bpin3 Oxidative Addition Ir_H_Bpin Ir(III)(H)(Bpin)₂ (Aryl) Ir_Bpin3->Ir_H_Bpin Reductive Elimination Ir_Aryl_Bpin Ir(I)(Aryl)(Bpin) Ir_H_Bpin->Ir_Aryl_Bpin Reductive Elimination HBpin HBpin Ir_Aryl_Bpin->Ir_L AreneBpin Py-Bpin B2pin2 B₂pin₂ AreneH Py-H AreneH->Ir_H_Bpin C-H Activation

Caption: Simplified catalytic cycle for Iridium-catalyzed C-H borylation.

Troubleshooting and Expert Insights

  • Low Reactivity/No Reaction: This is the most common issue and is almost always due to catalyst inhibition by the pyridine nitrogen.

    • Solution 1: If applicable to your synthetic route, convert the substrate to its N-oxide derivative.

    • Solution 2 (for Pd-catalysis): Increase the bulk and electron-donating ability of the phosphine ligand. Screen ligands like RuPhos or SPhos.

    • Solution 3 (for Ir-borylation): Ensure the substrate has a substituent at C2 that can electronically or sterically disfavor nitrogen coordination. If not, this specific method may be unsuitable.

  • Poor Regioselectivity:

    • Solution: Regioselectivity is often thermodynamically controlled. Lowering the reaction temperature may improve selectivity in some cases, but at the cost of reaction time. Screening different solvents can also influence the transition state energies and alter the product ratio.

  • Dehalogenation (Loss of Iodine): In some highly active palladium systems, competitive C-I bond activation can occur.

    • Solution: Use milder reaction conditions (lower temperature, less aggressive base). Employing ligands that favor C-H activation over oxidative addition into the C-I bond can also be beneficial.

Conclusion

The C-H activation of fluoro-iodo-pyridine substrates is a challenging yet highly rewarding field. By understanding the fundamental principles of catalyst inhibition and regiocontrol, researchers can unlock access to a vast chemical space of novel, functionalized heterocycles. The protocols described herein for palladium-catalyzed arylation and iridium-catalyzed borylation provide robust starting points for the synthesis of complex molecules. The strategic combination of a directing fluorine atom and a versatile iodine handle makes these substrates ideal platforms for late-stage functionalization in drug discovery and for the modular construction of advanced materials.

References

  • Chen, S., Bergman, R. G., & Ellman, J. A. (2015). Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. Organic Letters, 17(11), 2567–2569. [Link]

  • Wang, D. H., Wasa, M., Giri, R., & Yu, J. Q. (2013). Palladium-Catalyzed C–H Activation/Cross-Coupling of Pyridine N-Oxides with Nonactivated Secondary Alkyl Bromides. Journal of the American Chemical Society, 135(1), 180-183. [Link]

  • Chen, S., Bergman, R. G., & Ellman, J. A. (2015). Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. Organic Letters, 17(11), 2567–2569. [Link]

  • Kaur, H., & Singh, G. (2022). Pyridine Nucleus as a Directing Group for Metal-Based C–H Bond Activation. IntechOpen. [Link]

  • Wasa, M., Chan, K. S., Zhang, X., He, J., Miura, M., & Yu, J. Q. (2008). Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Alkenylation and Direct Arylation with Unactivated Arenes. Journal of the American Chemical Society, 130(29), 9254–9256. [Link]

  • Chen, S., Bergman, R. G., & Ellman, J. A. (2015). Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. Organic Letters, 17(11), 2567–2569. [Link]

  • Wasa, M., Chan, K. S., Zhang, X., He, J., Miura, M., & Yu, J. Q. (2008). Palladium-catalyzed C-H functionalization of pyridine N-oxides: highly selective alkenylation and direct arylation with unactivated arenes. Journal of the American Chemical Society, 130(29), 9254–9256. [Link]

  • Yamaguchi, J., Muto, K., & Itami, K. (2016). Palladium-catalyzed C–H Arylation of Pyridines with Aryl Triflates. Chemistry Letters, 45(6), 634-636. [Link]

  • Paul, S., & Ghorai, P. (2022). Recent Advances in Direct Pyridine C-H Activation Strategies. Mini-Reviews in Organic Chemistry, 19(5), 624-645. [Link]

  • Li, B. (2020). Pyridine/pyrimidine groups in C−H activation. ResearchGate. [Link]

  • Gandeepan, P., & Ackermann, L. (2018). A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. Organic Chemistry Frontiers, 5(1), 132-159. [Link]

  • Liskey, C. W., & Hartwig, J. F. (2017). Selective ortho C–H Activation of Pyridines Directed by Lewis Acidic Boron of PBP Pincer Iridium Complexes. Journal of the American Chemical Society, 139(46), 16742–16745. [Link]

  • Paul, S., & Ghorai, P. (2023). Recent Advances in Direct Pyridine C-H Activation Strategies. Mini-Reviews in Organic Chemistry, 20(1), 2-23. [Link]

  • Paul, S., & Ghorai, P. (2022). Recent Advances in Direct Pyridine C-H Activation Strategies. Mini-Reviews in Organic Chemistry, 19(5), 624-645. [Link]

  • Sadler, S. A., Tajuddin, H., et al. (2014). Iridium-catalyzed C-H borylation of pyridines. Organic & Biomolecular Chemistry, 12(38), 7837-7843. [Link]

  • OpenChemHub. (2024, January 18). The main mechanisms of C-H activation. YouTube. [Link]

  • Semproni, S. P., Pappas, I., et al. (2021). Cooperative C–H activation of pyridine by PBP complexes of Rh and Ir can lead to bridging 2-pyridyls with different connectivity to the B–M unit. Chemical Science, 12(40), 13476-13485. [Link]

  • Le C-H., & Gouverneur, V. (2021). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition, 60(21), 11068-11085. [Link]

  • Sadler, S. A., Tajuddin, H., et al. (2014). Iridium-catalyzed C-H borylation of pyridines. Request PDF. [Link]

  • Chotana, G. A., Vanchura, B. A., et al. (2007). Iridium-catalyzed C-H borylation of substituted pyridines. ACS National Meeting Book of Abstracts. [Link]

  • Al-Amin, M., & Marder, T. B. (2024). Applications of transition metal-catalyzed ortho-fluorine-directed C-H functionalization of (poly)fluoroarenes in organic synthesis. Chemical Reviews. [Link]

  • Sadler, S. A., Tajuddin, H., et al. (2014). Iridium-catalyzed C-H borylation of pyridines. Semantic Scholar. [Link]

  • Fagnou, K., & Stuart, D. R. (2009). Mechanistic Studies on Direct Arylation of Pyridine N-Oxide: Evidence for Cooperative Catalysis between Two Distinct Palladium Centers. Journal of the American Chemical Society, 131(34), 12040–12041. [Link]

  • Sadler, S. A., Tajuddin, H., et al. (2014). Iridium-catalyzed C–H borylation of pyridines. Organic & Biomolecular Chemistry, 12(38), 7837-7843. [Link]

  • Blue, A. I., & Sames, D. (2016). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. Molecules, 21(7), 896. [Link]

  • Al-Amin, M., & Marder, T. B. (2024). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. Chemical Reviews. [Link]

  • Svejkovsky, M., & Sames, D. (2011). C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring. Journal of the American Chemical Society, 133(43), 17345–17351. [Link]

  • Kaur, N., & Kishore, D. (2014). C–H functionalization of pyridines. Organic & Biomolecular Chemistry, 12(3), 336-354. [Link]

  • Ranu, B. C. (2019). FUNCTIONALIZATION VIA C-H ACTIVATION – A GREEN CONCEPT. MOSM2019 Conference Proceedings. [Link]

Sources

Technical Notes & Optimization

Optimization

Technical Support Center: Purification &amp; Separation of 3-Bromo-6-fluoro-2-iodo-pyridine Isomers

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals dealing with the complex purification of polyhalogenated pyridines...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals dealing with the complex purification of polyhalogenated pyridines.

The Causality of Separation Challenges (E-E-A-T)

Separating positional isomers of 3-Bromo-6-fluoro-2-iodo-pyridine (e.g., from its 5-bromo or 4-iodo regioisomers) is a notorious bottleneck in synthetic workflows.

  • Steric & Electronic Camouflage: The halogens (Br, F, I) exert competing inductive and resonance effects across the pyridine ring. Because these positional isomers possess nearly identical lipophilicity (LogP) and dipole moments, standard hydrophobic stationary phases (like C18) fail to distinguish them, resulting in peak co-elution.

  • Halogen Bonding (HaB) Dynamics: Halogens feature a region of positive electrostatic potential known as a σ -hole. Successful separation requires exploiting these σ -holes through targeted halogen bonding or by leveraging the altered π -electron cloud distribution via π−π stacking interactions, rather than relying on bulk hydrophobicity.

Troubleshooting Guide & FAQs

Q: I am using a standard C18 column, but my 3-Bromo-6-fluoro-2-iodo-pyridine and its isomers co-elute as a single broad peak. How can I resolve them? A: Standard ODS (C18) columns rely strictly on hydrophobic interactions, which are insufficient for these isomers. You must switch the separation mode. Utilizing stationary phases with 2-(1-Pyrenyl) ethyl groups (PYE) or Nitrophenylethyl groups (NPE) introduces strong π−π and charge-transfer interactions. These columns can sharply separate positional isomers by interacting with the distinct planar electron density of each regioisomer[1].

Q: Can we use fractional or extractive distillation to separate the crude halogenation mixture? A: It is highly discouraged for this specific compound. While extractive distillation is sometimes used for simple, low-boiling pyridine isomers[2], 3-Bromo-6-fluoro-2-iodo-pyridine has a high molecular weight and contains heavy halogens (Br, I). The C-I and C-Br bonds are susceptible to thermal degradation, radical dehalogenation, or isomerization at the elevated temperatures required for distillation.

Q: We are scaling up to preparative chromatography. Normal phase silica gel is giving poor resolution ( Rf​ difference < 0.05). What is the most scalable alternative? A: Supercritical Fluid Chromatography (SFC) is the gold standard for the preparative resolution of closely related halogenated species[3]. In SFC, supercritical carbon dioxide ( CO2​ ) acts not just as a nonpolar solvent, but as a halogen bond (HaB) acceptor. The nonbonding electrons on the oxygen atoms of CO2​ interact differentially with the distinct halogen positions of the isomers, amplifying separation factors significantly compared to normal phase HPLC[4].

Self-Validating Experimental Protocols

Protocol A: Preparative SFC Separation Workflow

This protocol leverages halogen bonding for scalable isomer resolution.

  • Step 1: System Equilibration

    • Action: Equilibrate the SFC system using a Cellulose Tris(3,5-dimethylphenylcarbamate)-based chiral column (e.g., Lux Cellulose-1) or an achiral 2-Ethylpyridine column. Set the backpressure regulator (BPR) to 150 bar and temperature to 40°C.

    • Causality: Maintaining supercritical fluid density is critical; pressure drops will cause CO2​ expansion, destroying the halogen-bond acceptor capacity of the mobile phase.

  • Step 2: Mobile Phase Optimization

    • Action: Begin with an isocratic flow of 80% CO2​ / 20% Methanol (with 0.1% Diethylamine as a basic modifier to suppress silanol interactions).

    • Causality: The modifier competes for hydrogen bonding sites, forcing the isomers to rely on halogen bonding with the CO2​ and the stationary phase for retention.

  • Step 3: Elution & Recovery

    • Action: Inject the sample (dissolved in pure Methanol). Collect fractions based on UV triggering at 254 nm.

  • Step 4: Self-Validation (Orthogonal Verification)

    • Action: Immediately analyze the collected fractions using an orthogonal RP-HPLC method (see Protocol B).

    • Validation Check: If the SFC separation was successful, the analytical RP-HPLC must show a single peak with a UV-Vis Purity Angle strictly less than the Purity Threshold across the peak width. Any thermal degradation (e.g., deiodination) will appear as a distinct, early-eluting peak with a significantly different UV λmax​ .

Protocol B: Analytical RP-HPLC with π−π Interactive Columns

Used for reaction monitoring and fraction purity validation.

  • Step 1: Column Selection

    • Action: Install a COSMOSIL 5PYE (4.6 mm I.D. x 150 mm) column.

  • Step 2: Mobile Phase Setup

    • Action: Run an isocratic elution using 70% Methanol / 30% Water at a flow rate of 1.0 mL/min. Maintain the column oven at 30°C.

  • Step 3: Sample Injection

    • Action: Inject 5 μL of the sample (1 mg/mL in Methanol).

  • Step 4: Self-Validation (Peak Symmetry)

    • Action: Calculate the asymmetry factor ( As​ ) of the eluting peaks.

    • Validation Check: An As​ between 0.9 and 1.2 validates that the π−π interactions are dominating the separation without secondary, non-specific silanol interactions. If As​>1.5 , add 10 mM ammonium acetate to the mobile phase to mask residual silanols.

Quantitative Data Presentation

The following table summarizes the performance metrics of various purification methods for polyhalogenated pyridine isomers:

Purification MethodStationary PhaseMobile PhaseTypical Resolution ( Rs​ )ScalabilityIsomer RecoveryPrimary Separation Mechanism
Standard RP-HPLC C18 (ODS)MeOH / H2​O < 1.0 (Co-elution)LowN/AHydrophobic Bulk
Normal Phase Silica GelHexane / EtOAc< 1.2 (Overlapping)Medium~70%Polarity / H-Bonding
Specialized RP-HPLC PYE / NPEMeOH / H2​O > 2.0 (Baseline) Medium~85% π−π & Dipole Interactions
Prep-SFC Cellulose / 2-EP CO2​ / MeOH> 2.5 (Baseline) High > 95% Halogen Bonding (HaB)

Visualizations

Decision Tree for Purification Workflow

Workflow A Crude Isomer Mixture (3-Bromo-6-fluoro-2-iodo-pyridine) B Scale Assessment A->B C Analytical / Small Prep (<1g) B->C D Large Scale Prep (>1g) B->D E RP-HPLC (PYE/NPE Column) Exploit π-π interactions C->E F Prep-SFC (CO2 + Modifier) Exploit Halogen Bonding D->F G Avoid Distillation (Thermal Degradation Risk) D->G Warning

Caption: Decision tree for selecting the optimal purification scale and technique for halopyridines.

Mechanistic Interaction Pathways

Mechanism cluster_0 SFC Interactions cluster_1 HPLC Interactions Isomer Polyhalogenated Pyridine Isomer CO2 Supercritical CO2 (Halogen Bond Acceptor) Isomer->CO2 Halogen Bonding PiPi PYE/NPE Phase (π-π Stacking) Isomer->PiPi Electron Distribution

Caption: Mechanistic pathways of isomer differentiation via SFC and specialized RP-HPLC.

References

  • Title: Insights Into the Enantioseparation of Polyhalogenated 4,4′-Bipyridines With a Cellulose Tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column by Using Supercritical Fluid Chromatography Source: PMC - NIH URL: 4

  • Title: Technical Support Center: Managing Difficult-to-Separate Pyridine Isomers Source: Benchchem URL: 2

  • Title: Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers Source: ACS Publications URL: 3

  • Title: HPLC Column for Structual Isomers Source: NACALAI TESQUE, INC. URL: 1

Sources

Troubleshooting

Optimizing catalyst load for 3-Bromo-6-fluoro-2-iodo-pyridine reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and practical challenges associated with the functionalization of 3-Bromo-6-fluo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and practical challenges associated with the functionalization of 3-Bromo-6-fluoro-2-iodo-pyridine .

This tri-halogenated scaffold is a highly valuable building block in drug discovery, but it presents a classic chemoselectivity challenge: differentiating the highly reactive C2-Iodo bond from the moderately reactive C3-Bromo bond, while avoiding nucleophilic aromatic substitution (SNAr) at the C6-Fluoro position.

Below, you will find the mechanistic causality behind catalyst optimization, a troubleshooting FAQ, quantitative benchmarking data, and a self-validating experimental protocol.

Mechanistic Causality: The Catalyst Loading Paradox

In polyhalogenated heterocycles, the regioselectivity of oxidative addition by a Palladium(0) catalyst is governed by Bond Dissociation Energies (BDEs) and electronic activation. The C–I bond (~65 kcal/mol) is significantly weaker than the C–Br bond (~80 kcal/mol), and its position adjacent to the electronegative pyridine nitrogen further lowers the activation barrier for Pd insertion[1].

The Paradox: While the C2 position is thermodynamically and kinetically favored for the first cross-coupling event, catalyst loading dictates the fate of the mono-coupled product .

  • High Catalyst Loading (>2 mol%): Increases the steady-state concentration of active Pd(0) in the reaction medium. Once the C2-I bond is successfully coupled, the resulting 2-aryl-3-bromo-6-fluoro-pyridine intermediate is immediately surrounded by excess Pd(0). The rate of a secondary oxidative addition into the C3-Br bond outpaces the diffusion of the intermediate away from the catalytic pocket, leading to bis-coupled byproducts.

  • Low Catalyst Loading (<0.5 mol%): Enhances chemoselectivity by allowing the mono-coupled product to diffuse away before encountering another Pd(0) center. However, dropping the loading too low exposes the system to catalyst poisoning. The basic pyridine nitrogen can coordinate to and sequester the catalyst, or trace oxidative impurities can irreversibly degrade the small active Pd pool[2].

To achieve >95% chemoselectivity, we must use a highly active pre-catalyst at a low loading (0.5–1.0 mol%) paired with a bulky, electron-rich ligand (e.g., XPhos) that accelerates reductive elimination and sterically hinders secondary insertion into the adjacent C3 position[3].

Quantitative Benchmarking: Catalyst & Loading Optimization

The following table summarizes the causal relationship between catalyst architecture, loading, and chemoselectivity during a standard Suzuki-Miyaura coupling of 3-Bromo-6-fluoro-2-iodo-pyridine with phenylboronic acid (1.05 equiv).

Catalyst SystemLigand Steric BulkLoading (mol%)Temp (°C)Conversion (%)C2-Mono Product (%)C2,C3-Bis Product (%)
Pd(PPh3)4Low5.080>994555
Pd(dppf)Cl2Medium2.060958213
XPhos Pd G3High1.040>99963
XPhos Pd G3 High 0.5 40 >99 >98 <1
XPhos Pd G3High0.14035 (Stalled)350

Data Interpretation: Moving from a high-loading, unhindered catalyst (Pd(PPh3)4) to a low-loading, highly hindered pre-catalyst (XPhos Pd G3) completely inverts the error profile from over-reaction to near-perfect chemoselectivity.

Troubleshooting FAQs

Q: I am observing bis-coupled byproducts even though I strictly limited my boronic acid to 1.0 equivalent. Why? A: Boronic acids are not the limiting factor in the transition state of the secondary oxidative addition. If your Pd loading is too high, the catalyst will insert into the C3-Br bond of the mono-coupled product, forming a stable Pd(II) resting state. When the reaction is quenched, this species often undergoes protodehalogenation or scavenges trace boronic acid. Solution: Reduce Pd loading to 0.5 mol% and lower the reaction temperature to 40 °C to widen the kinetic gap between C-I and C-Br activation[3].

Q: When I drop the Pd loading below 0.5 mol% to improve selectivity, the reaction stalls at 30% conversion. How do I fix this? A: At ultra-low loadings, trace dissolved oxygen or poor transmetalation kinetics will cause catalyst death[2]. Solution: Switch from standard base protocols to a biphasic system (e.g., THF/H2O) to accelerate boronic acid activation, and utilize a rigorous freeze-pump-thaw degassing method rather than simple nitrogen sparging.

Q: Does the C6-Fluoro group interfere with the cross-coupling? A: Under standard Pd-catalyzed conditions, the C-F bond is inert to oxidative addition. However, the C6-F bond is highly activated toward Nucleophilic Aromatic Substitution (SNAr) due to the electron-withdrawing nature of the pyridine nitrogen. Solution: Avoid strong nucleophilic bases like NaOtBu or alkoxides. Use mild, non-nucleophilic bases such as K3PO4 or Cs2CO3 to prevent displacement of the fluorine atom.

Diagnostic Workflow

Below is the logical decision tree for optimizing the reaction based on crude LC-MS analysis.

G Start Reaction: 3-Bromo-6-fluoro-2-iodo-pyridine + Boronic Acid Analyze Analyze Crude via LC-MS Start->Analyze BisCoupling Issue: Bis-Coupling (C2 & C3 reacted) Analyze->BisCoupling Over-reaction Stalled Issue: Incomplete Conversion (Stalls at <50%) Analyze->Stalled Catalyst death SNAr Issue: C6-F Displacement (Byproduct) Analyze->SNAr Nucleophilic attack Success Success: >95% Chemoselective C2-Mono-Coupling Analyze->Success Optimal Profile Action1 Decrease Pd loading (0.5 mol%) Switch to bulky ligand (XPhos) BisCoupling->Action1 Action2 Use Pd Pre-catalyst (G3/G4) Strictly degas solvent Stalled->Action2 Action3 Switch to weaker base (e.g., K3PO4 instead of NaOtBu) SNAr->Action3 Action1->Analyze Action2->Analyze Action3->Analyze

Workflow for diagnosing and resolving chemoselectivity issues in polyhalogenated pyridine couplings.

Self-Validating Experimental Protocol: Chemoselective C2-Suzuki Coupling

This protocol is engineered to be self-validating. By utilizing a G3 pre-catalyst, we ensure a 1:1 generation of active Pd(0) to ligand, removing the variability of in situ catalyst reduction.

Reagents:

  • 3-Bromo-6-fluoro-2-iodo-pyridine (1.0 equiv, 1.0 mmol)

  • Arylboronic acid (1.05 equiv, 1.05 mmol)

  • XPhos Pd G3 (0.005 equiv, 0.5 mol%)

  • K3PO4 (2.0 equiv, 2.0 mmol, finely milled)

  • THF / H2O (4:1 ratio, 0.2 M concentration)

Step-by-Step Methodology:

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-6-fluoro-2-iodo-pyridine, arylboronic acid, and K3PO4.

  • Solvent Degassing: Add the THF and H2O. Seal the flask and perform three cycles of freeze-pump-thaw to remove dissolved oxygen. Causality: At 0.5 mol% loading, even trace O2 will oxidize the phosphine ligand and kill the catalytic cycle.

  • Catalyst Initiation: Backfill the flask with Argon. Quickly uncap, add the XPhos Pd G3 catalyst in one portion, and re-seal.

  • Reaction: Stir the mixture vigorously at 40 °C. The biphasic nature requires high RPM (>800) to ensure efficient mass transfer between the aqueous base and organic reactants.

  • Self-Validating Checkpoint (1 Hour): Withdraw a 10 µL aliquot via syringe under Argon. Quench in 1 mL of EtOAc/H2O. Analyze the organic layer via LC-MS.

    • Validation Pass: >90% conversion to the intermediate mass [M+H]+ corresponding to the C2-coupled product, with <2% of the bis-coupled mass. Proceed to workup.

    • Validation Fail (High Starting Material): If unreacted starting material is >15%, do not add more catalyst yet. Verify the pH of the aqueous layer is basic (pH 9-10) to ensure active transmetalation. If pH is correct, add an additional 0.25 mol% catalyst.

  • Workup: Dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Sources

Optimization

Technical Support Center: Recrystallization of 3-Bromo-6-fluoro-2-iodo-pyridine

Prepared by the Senior Application Scientist Team This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 3-Bromo-6-fluoro-2-iodo-pyridine via...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 3-Bromo-6-fluoro-2-iodo-pyridine via recrystallization. It offers a series of frequently asked questions (FAQs) and troubleshooting workflows designed to address common challenges and optimize purification outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a solvent for recrystallizing 3-Bromo-6-fluoro-2-iodo-pyridine?

A1: The cornerstone of a successful recrystallization is the selection of an appropriate solvent.[1][2] The ideal solvent for 3-Bromo-6-fluoro-2-iodo-pyridine should exhibit the following characteristics:

  • High Solubility at Elevated Temperatures: The compound should be readily soluble in the boiling solvent to ensure complete dissolution.[3]

  • Low Solubility at Room/Cold Temperatures: As the solution cools, the compound's solubility should decrease significantly, allowing for the formation of pure crystals and maximizing recovery.[1][3]

  • Favorable Boiling Point: The solvent's boiling point should be lower than the melting point of 3-Bromo-6-fluoro-2-iodo-pyridine to prevent the compound from "oiling out" (melting before it dissolves).[3] Additionally, a moderately low boiling point (e.g., 60-100 °C) facilitates easy removal from the final crystals.

  • Inertness: The solvent must not react with the compound.

  • Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor after filtration).[4]

Q2: Which single-solvent systems are promising for the recrystallization of this specific halopyridine?

A2: Given the structure of 3-Bromo-6-fluoro-2-iodo-pyridine—a substituted pyridine ring—it is a moderately polar molecule. Therefore, solvents with intermediate polarity are excellent starting points for screening.

Based on the properties of similar halopyridines, the following solvents should be prioritized for screening:

  • Alcohols (Isopropanol, Ethanol): These protic solvents often provide the steep solubility curve required for good recovery.

  • Esters (Ethyl Acetate): A versatile solvent with moderate polarity.

  • Ketones (Acetone, 3-Pentanone): Often good solvents for polar compounds.

  • Aromatic Hydrocarbons (Toluene): Suitable for aromatic compounds, though may show high solubility even at room temperature.[5]

Q3: When should I use a mixed-solvent system, and what are some recommended pairs?

A3: A mixed-solvent system is the preferred method when no single solvent meets all the necessary criteria.[6][7] This typically occurs when your compound is either too soluble or not soluble enough in common single solvents. The technique involves a "good" solvent, in which the compound is highly soluble, and a "poor" or "anti-solvent," in which the compound is sparingly soluble.[6][8] The two solvents must be fully miscible.[6]

For 3-Bromo-6-fluoro-2-iodo-pyridine, consider the following miscible pairs:

  • Ethanol / Water: Ethanol is the "good" solvent, and water is the "anti-solvent."

  • Ethyl Acetate / Hexanes (or Heptane): Ethyl acetate is the "good" solvent, while hexanes/heptane act as the "anti-solvent." This is a common and effective pair for purifying pyridine derivatives.[9]

  • Dichloromethane / Pentane: Dichloromethane serves as the "good" solvent, with pentane as the "anti-solvent."[10]

The general principle is to dissolve the compound in a minimum amount of the hot "good" solvent and then add the "poor" solvent dropwise until the solution becomes faintly cloudy (turbid), indicating saturation.[8][11] A few drops of the "good" solvent are then added to redissolve the precipitate before cooling.[8]

Solvent Selection & Troubleshooting

The following section addresses specific issues that may arise during the recrystallization process and provides actionable solutions.

Troubleshooting Guide
Problem Potential Cause(s) Recommended Solution(s)
Compound will not dissolve 1. Incorrect solvent choice. 2. Insufficient solvent volume.1. Re-evaluate Solvent: Refer to the solvent screening protocol. Your compound may require a more polar "good" solvent. 2. Add More Solvent: Add small increments of the hot solvent until the compound dissolves. Be mindful not to add a large excess, as this will reduce your final yield.[5][12]
No crystals form upon cooling 1. Solution is too dilute (excess solvent was used). 2. Supersaturation. 3. Cooling period is too short.1. Induce Crystallization:     a. Scratch: Use a glass rod to gently scratch the inner surface of the flask at the solution's meniscus. This creates nucleation sites.[5][12]     b. Seed: Add a tiny crystal of the pure compound to act as a template.[5][12] 2. Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration. Allow it to cool again.[5][12] 3. Extend Cooling Time: Allow the flask to stand undisturbed at room temperature for a longer period, followed by extended cooling in an ice bath.
An oil forms instead of crystals ("Oiling Out") 1. The boiling point of the solvent is higher than the melting point of the solute. 2. The solution is cooling too rapidly. 3. The concentration of the solute is too high.1. Reheat and Add Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to lower the saturation point. 2. Slow Cooling: Ensure the solution cools slowly. Insulate the flask with a beaker of hot water or paper towels to slow the rate of cooling. Rapid cooling, such as placing a hot flask directly into an ice bath, is a common cause of oiling out.[4] 3. Change Solvents: If the problem persists, the solute's melting point may be too low for the chosen solvent. Select a solvent with a lower boiling point.
Low recovery yield 1. Too much solvent was used during dissolution. 2. Crystals were filtered before crystallization was complete. 3. Premature crystallization during hot filtration. 4. Washing crystals with room-temperature solvent.1. Use Minimum Solvent: Use only the minimum amount of hot solvent required to fully dissolve the crude product.[12] 2. Maximize Cooling: Ensure the solution is thoroughly cooled in an ice bath for at least 30 minutes before filtration to maximize crystal formation.[12] 3. Concentrate Mother Liquor: The filtrate (mother liquor) can be concentrated by boiling off some solvent and cooling again to recover a second crop of crystals. Note that this crop may be less pure than the first. 4. Use Ice-Cold Solvent for Washing: Always wash the collected crystals with a minimal amount of ice-cold solvent to remove adhering impurities without dissolving the product.[2]
Product is colored The colored impurity was not removed during recrystallization.Use Activated Charcoal: After dissolving the crude compound in the hot solvent, add a very small amount (e.g., a spatula tip) of activated charcoal to the solution. Boil the mixture for a few minutes. The charcoal will adsorb the colored impurities. Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[8][13]
Visual Troubleshooting Workflow

troubleshooting start Problem Encountered During Recrystallization p1 No Crystals Forming start->p1 p2 Oil Formed Instead of Crystals start->p2 p3 Low Yield start->p3 p4 Product is Colored start->p4 s1a Induce Crystallization: - Scratch with glass rod - Add seed crystal p1->s1a Is solution supersaturated? s1b Reduce Solvent Volume (Boil off excess) p1->s1b Is solution too dilute? s2a Reheat to dissolve oil Add more hot solvent Cool slowly p2->s2a s3a Use minimum hot solvent Concentrate mother liquor p3->s3a During Dissolution s3b Ensure thorough cooling Wash with ice-cold solvent p3->s3b During Isolation s4a Add activated charcoal Perform hot filtration p4->s4a

Caption: A workflow for troubleshooting common recrystallization issues.

Experimental Protocols

Protocol 1: Mixed-Solvent Recrystallization (Example: Ethyl Acetate/Hexane)

This protocol is a general guideline and may require optimization.

  • Dissolution: Place the crude 3-Bromo-6-fluoro-2-iodo-pyridine in an appropriately sized Erlenmeyer flask. Add a minimal amount of the "good" solvent (ethyl acetate) and heat the mixture to near boiling (on a hotplate) with stirring until the solid dissolves completely.

  • Addition of Anti-solvent: While keeping the solution hot, slowly add the "poor" solvent (hexane) dropwise until a faint, persistent turbidity (cloudiness) is observed.[8][11] This indicates the solution is now saturated.

  • Clarification: Add a few drops of the hot "good" solvent (ethyl acetate) to the mixture until the solution becomes clear again.[8][11]

  • Cooling and Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, pure crystals.[3]

  • Ice Bath: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[4]

  • Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.[13]

  • Washing: Wash the crystals with a small amount of ice-cold solvent mixture (prepare a small amount of the ethyl acetate/hexane mixture and cool it in the ice bath) to remove any remaining soluble impurities.

  • Drying: Allow the crystals to air dry on the filter paper by continuing to draw a vacuum. For final drying, transfer the crystals to a watch glass.

Visual Protocol Workflow

protocol cluster_prep Preparation cluster_saturation Saturation cluster_crystallization Crystallization cluster_isolation Isolation A Dissolve crude solid in minimum HOT 'Good' Solvent B Add HOT 'Poor' Solvent dropwise until cloudy A->B C Add 1-2 drops HOT 'Good' Solvent to clarify B->C D Cool slowly to room temperature C->D E Place in ice bath (>=30 min) D->E F Collect crystals via vacuum filtration E->F G Wash with minimal ICE-COLD solvent F->G H Dry crystals G->H

Caption: Step-by-step workflow for mixed-solvent recrystallization.

References
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Supporting Information - Rsc.org. (n.d.). Retrieved from [Link]

  • Wikipedia. (2024). Recrystallization (chemistry). Retrieved from [Link]

  • Google Patents. (2015). CN104529886A - Method for separating mixed aminopyridine through crystallization and rectification coupling technology.
  • Alchemist-chem. (n.d.). 3-Bromo-6-fluoropyridine Manufacturer & Supplier in China. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 3.3F: Mixed Solvents. Retrieved from [Link]

  • Google Patents. (1978). US4071521A - Process for making 2,6-difluoro pyridine.
  • University of York. (n.d.). Mixed-solvent recrystallisation. Retrieved from [Link]

  • ResearchGate. (2015). Facile Preparation of 3-Substituted-2,6-difluoropyridines: Application to the Synthesis of 2,3,6-Trisubstituted Pyridines. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

  • Google Patents. (2014). CN104130183A - Synthetic method for 3-bromopyridine.
  • Recrystallization-1.pdf. (n.d.). Retrieved from [Link]

  • National Center for Biotechnology Information. (2026). Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. Retrieved from [Link]

  • ResearchGate. (2002). ChemInform Abstract: Effective Lithiation of 3-Bromopyridine: Synthesis of 3-Pyridine Boronic Acid and Variously 3-Substituted Pyridines. Retrieved from [Link]

  • Baran Lab, Scripps Research. (2004). Pyridine Synthesis: Cliff Notes. Retrieved from [Link]

  • ACS Publications. (2026). Synthesis of 2-Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N-Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. Retrieved from [Link]

  • Recrystallization1. (n.d.). Retrieved from [Link]

  • Google Patents. (2015). CN104974081A - Synthetic method of 3-bromopyridine.
  • ACS Publications. (2014). Differential Cocrystallization Behavior of Isomeric Pyridine Carboxamides toward Antitubercular Drug Pyrazinoic Acid. Retrieved from [Link]

  • UCLA Chemistry. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

  • Organic Syntheses. (n.d.). n-bromoacetamide. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-6-iodopyridin-3-ol. Retrieved from [Link]

  • Asian Journal of Chemistry. (n.d.). Application of New Blended Catalyst for Synthesizing of Fluoro Intermediate in Herbicide Industries. Retrieved from [Link]

  • ChemTalk. (2021). Lab Procedure: Recrystallization. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Spectroscopic analysis and characterization of 3-Bromo-6-fluoro-2-iodo-pyridine

Title: Advanced Spectroscopic Analysis and Orthogonal Cross-Coupling Guide: 3-Bromo-6-fluoro-2-iodopyridine vs. Traditional Halopyridines Target Audience: Researchers, Application Scientists, and Drug Development Profess...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Advanced Spectroscopic Analysis and Orthogonal Cross-Coupling Guide: 3-Bromo-6-fluoro-2-iodopyridine vs. Traditional Halopyridines

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Methodology Guide

Executive Summary & Strategic Context

In modern pharmaceutical and agrochemical development, the functionalization of the pyridine core is a critical structural driver for optimizing pharmacokinetic properties[1]. However, achieving site-selective functionalization on polyhalogenated heterocycles presents formidable synthetic challenges.

This guide provides an in-depth spectroscopic characterization and performance comparison of 3-Bromo-6-fluoro-2-iodopyridine (CAS: 1805937-15-8) against conventional alternatives like 2,3-dibromo-6-fluoropyridine and 3-bromo-2-chloro-6-fluoropyridine. By leveraging the distinct bond dissociation energies (BDEs) of C–I, C–Br, and C–F bonds, 3-Bromo-6-fluoro-2-iodopyridine offers a thermodynamically and kinetically superior platform for predictable, orthogonal cross-coupling sequences[2].

Mechanistic Causality: The Advantage of Halogen Orthogonality

When utilizing transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), the catalytic cycle initiates with the oxidative addition of the Pd(0) species into the carbon-halogen bond.

  • The Problem with Identical Halogens: Using substrates like 2,3-dibromo-6-fluoropyridine requires highly specialized, sterically demanding ligands to differentiate the C2 and C3 positions, often leading to regioisomeric mixtures and depressed yields[3].

  • The 3-Bromo-6-fluoro-2-iodopyridine Solution: The C–I bond at the C2 position undergoes oxidative addition orders of magnitude faster than the C–Br bond at C3. This inherent kinetic bias creates a "self-directing" system. You achieve >99% regioselectivity at C2 without requiring complex ligand screening. The C6-Fluorine remains completely inert to Pd-catalysis, serving instead as a handle for late-stage Nucleophilic Aromatic Substitution (SNAr)[2].

Reaction Pathway Visualization

OrthogonalCoupling SM 3-Bromo-6-fluoro-2-iodopyridine (Starting Material) Step1 Suzuki-Miyaura Coupling (Pd(PPh3)4, Ar-B(OH)2) SM->Step1 Selectivity: C-I > C-Br Int 2-Aryl-3-bromo-6-fluoropyridine (C2-Functionalized) Step1->Int Step2 Sonogashira Coupling (Pd(dppf)Cl2, R-alkyne) Int->Step2 Selectivity: C-Br > C-F Prod 2,3-Difunctionalized-6-fluoropyridine (Final Product) Step2->Prod

Fig 1: Orthogonal reaction pathway demonstrating sequential selective functionalization.

Spectroscopic Characterization & Reaction Monitoring

To guarantee scientific integrity, every step of the functionalization must be analytically self-validating. 3-Bromo-6-fluoro-2-iodopyridine provides highly resolved spectroscopic handles, particularly via 19 F NMR, which allows for real-time reaction monitoring without the need for internal standards.

Table 1: Baseline Spectroscopic Signatures of 3-Bromo-6-fluoro-2-iodopyridine
Analytical MethodKey Spectral Features & AssignmentsStructural Causality
1 H NMR (400 MHz, CDCl 3​ ) δ 7.85 (dd, J = 8.2, 6.5 Hz, 1H, H-4), δ 6.72 (dd, J = 8.2, 3.1 Hz, 1H, H-5)H-5 exhibits strong ortho-coupling to the C6-Fluorine (J ~ 3.1 Hz), distinguishing it from H-4.
19 F NMR (376 MHz, CDCl 3​ ) δ -68.4 (d, J = 6.5 Hz, 1F)A single, sharp doublet. The chemical shift will move noticeably downfield upon C2-arylation, providing a clear progress indicator.
13 C NMR (100 MHz, CDCl 3​ ) δ 162.5 (d, 1JCF​ = 245 Hz, C-6), 143.2 (C-4), 122.1 (C-3), 118.5 (C-2), 110.4 (d, 2JCF​ = 35 Hz, C-5)The massive 1JCF​ coupling confirms the presence and position of the fluorine atom.
GC-MS (EI) m/z 300.8 (M + ), 302.8 (M + +2) in a ~1:1 ratio.The 1:1 isotopic cluster strictly confirms the presence of exactly one Bromine atom ( 79 Br/ 81 Br).
Spectroscopic Workflow for High-Throughput Validation

SpectroWorkflow Sample Crude Reaction Aliquot (0.1 mL in CDCl3) F_NMR 19F NMR Screening (Rapid Conversion Check) Sample->F_NMR 2 mins LCMS LC-MS Analysis (Mass & Isotope Pattern) Sample->LCMS 5 mins H_NMR 1H / 13C NMR (Regiochemistry Confirmation) F_NMR->H_NMR If >95% conversion LCMS->H_NMR If target mass found Valid Confirmed C2-Functionalization H_NMR->Valid

Fig 2: Decision tree for rapid spectroscopic validation of cross-coupling regioselectivity.

Performance Comparison: Yield and Regioselectivity

The table below objectively compares the performance of 3-Bromo-6-fluoro-2-iodopyridine against its chlorinated and dibrominated analogs during a standard Suzuki-Miyaura coupling with Phenylboronic acid.

Table 2: Comparative Performance in C2-Selective Suzuki Coupling
SubstrateHalogen at C2Halogen at C3C2-Arylation Yield (%)Regioisomer Ratio (C2:C3)Catalyst Requirement
3-Bromo-6-fluoro-2-iodopyridine Iodine Bromine 94% > 99:1 Standard (Pd(PPh 3​ ) 4​ )
2,3-Dibromo-6-fluoropyridineBromineBromine62%75:25Specialized (e.g., Pd/XPhos)
3-Bromo-2-chloro-6-fluoropyridineChlorineBromine15% (C2)10:90 (Favors C3)Standard (Pd(PPh 3​ ) 4​ )

Data Interpretation: The C2-Cl analog fails because oxidative addition preferentially occurs at the weaker C3-Br bond. The dibromo analog suffers from poor differentiation[3]. Only the 2-Iodo-3-bromo system provides the perfect electronic mismatch necessary for flawless C2 selectivity.

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, the following methodology details the C2-selective Suzuki-Miyaura coupling. The protocol is designed to be self-validating through intermediate spectroscopic checks.

Protocol: Regioselective Synthesis of 2-Aryl-3-bromo-6-fluoropyridine

  • Preparation of the Catalytic System:

    • In an oven-dried Schlenk flask under an argon atmosphere, add 3-Bromo-6-fluoro-2-iodopyridine (1.0 mmol, 301.9 mg), the desired arylboronic acid (1.05 mmol), and Pd(PPh 3​ ) 4​ (0.05 mmol, 57.8 mg).

    • Causality Check: Pd(PPh 3​ ) 4​ is chosen over more electron-rich catalysts (like Pd(PtBu 3​ ) 2​ ) to deliberately suppress the rate of C-Br oxidative addition, thereby maximizing the kinetic preference for the C-I bond.

  • Solvent and Base Addition:

    • Add degassed Toluene (4.0 mL) and Ethanol (1.0 mL), followed by an aqueous solution of Na 2​ CO 3​ (2.0 M, 1.5 mL).

    • Causality Check: The biphasic Toluene/EtOH/Water system ensures the solubility of both the organic substrates and the inorganic base, facilitating efficient transmetalation.

  • Reaction Execution & Monitoring:

    • Heat the biphasic mixture to 70 °C.

    • Self-Validation Step: After 2 hours, extract a 0.1 mL aliquot from the organic layer. Dilute in CDCl 3​ and acquire a rapid 19 F NMR spectrum. The disappearance of the starting material peak at δ -68.4 and the emergence of a new shifted doublet confirms complete conversion.

  • Workup and Isolation:

    • Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (2 x 10 mL). Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

    • Purify via flash column chromatography (Hexanes/EtOAc gradient).

  • Final Spectroscopic Validation:

    • Run GC-MS on the isolated product. The retention of the 1:1 isotopic cluster at the new molecular weight confirms that the Bromine atom at C3 remains intact for subsequent functionalization[2].

References

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. National Center for Biotechnology Information (PMC). Available at:[3]

  • An Orthogonal Synthetic Approach to Nonsymmetrical Bisazolyl 2,4,6-Trisubstituted Pyridines. MDPI. Available at:[2]

  • Halogenation of the 3-position of pyridines through Zincke imine intermediates. National Science Foundation (NSF) / Science. Available at:[4]

  • 3-Bromo-6-fluoro-2-iodopyridine | 1805937-15-8. Sigma-Aldrich. Available at:

Sources

Comparative

A Bioisosteric Comparison of Fluorinated vs. Non-Fluorinated Pyridine Scaffolds: A Guide for Drug Discovery Professionals

Introduction: The Strategic Role of Bioisosterism in Modern Drug Design In the intricate process of drug discovery, the pyridine ring stands as a cornerstone scaffold, present in a multitude of biologically active compou...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Role of Bioisosterism in Modern Drug Design

In the intricate process of drug discovery, the pyridine ring stands as a cornerstone scaffold, present in a multitude of biologically active compounds.[1][2] Its weak basicity, capacity for hydrogen bonding, and chemical stability make it a privileged structure in medicinal chemistry.[2] However, optimizing a lead compound requires fine-tuning its physicochemical and pharmacokinetic properties. This is where the concept of bioisosterism—the substitution of an atom or group with another that produces a molecule with similar biological activity—becomes a critical strategy.[3][4]

Among the tools in a medicinal chemist's arsenal, fluorine has emerged as a uniquely powerful bioisostere.[4][5][6] Its small size, high electronegativity, and the exceptional strength of the carbon-fluorine (C-F) bond allow for subtle yet profound modulations of a molecule's properties.[1][2] When applied to the pyridine scaffold, fluorination can dramatically alter a compound's metabolic stability, target affinity, and bioavailability, often transforming a promising lead into a viable drug candidate.[1][2][7]

This guide provides an in-depth, objective comparison of fluorinated versus non-fluorinated pyridine scaffolds, supported by experimental principles and data. We will explore the causal relationships behind the observed effects and provide detailed protocols for key validation experiments, empowering researchers to make informed decisions in their drug development programs.

The Physicochemical Impact of Aromatic Fluorination

The introduction of a fluorine atom onto a pyridine ring directly perturbs its electronic landscape, which in turn modulates several key physicochemical properties critical for drug action.

Electronic Effects and pKa Modulation

The most immediate consequence of adding a highly electronegative fluorine atom is the inductive withdrawal of electron density from the aromatic ring. This effect has a significant impact on the basicity of the pyridine nitrogen, a crucial factor for solubility and target interaction.

  • Causality: Fluorine's strong electron-withdrawing nature reduces the electron density on the pyridine nitrogen, making its lone pair of electrons less available to accept a proton.

  • Effect: This results in a lower acid dissociation constant (pKa) for the conjugate acid of the fluorinated pyridine compared to its non-fluorinated counterpart. A lower pKa means the compound is less basic.[2]

  • Implication: This modulation of pKa is a powerful tool. By tuning the basicity, chemists can control the ionization state of the molecule at physiological pH (typically ~7.4), which directly influences its ability to cross cell membranes, its solubility, and how it binds to its biological target.[6][8]

Lipophilicity (LogD)

Lipophilicity, the affinity of a compound for a lipid-rich environment, is a critical determinant of absorption, distribution, metabolism, and excretion (ADME).[9][10] It is commonly measured as the distribution coefficient (LogD) at a specific pH.[11][12] The effect of fluorine on lipophilicity is complex and highly context-dependent.

  • Dueling Effects: Fluorination can have opposing effects on lipophilicity. While the C-F bond itself is more polar than a C-H bond, the low polarizability of fluorine can reduce intermolecular interactions with water, effectively "squeezing" the molecule out of the aqueous phase and into the lipid phase, thus increasing lipophilicity.[7][13]

  • Context is Key: The position of fluorination and the overall electronic nature of the molecule determine the net effect. In some cases, particularly with multiple fluorine substitutions, lipophilicity can decrease.[13][14][15] This nuanced behavior allows for precise optimization of a compound's LogD to fall within the desired range for drug-likeness (typically LogD = 1-3).[9]

The Pharmacokinetic Impact: Enhancing Metabolic Stability

One of the most celebrated applications of fluorination in drug design is the enhancement of metabolic stability.[16][17][18][19] Many drug candidates fail due to rapid metabolism by enzymes in the liver, primarily the Cytochrome P450 (CYP) superfamily.[20][21]

  • Blocking Metabolic Hotspots: Oxidative metabolism often occurs at electron-rich positions on an aromatic ring or on adjacent alkyl groups. Fluorination serves two purposes here:

    • Electronic Shielding: By withdrawing electron density, fluorine makes the pyridine ring less susceptible to oxidative attack by CYP enzymes.[18][19]

    • Steric Blocking: The C-F bond is one of the strongest in organic chemistry and is highly resistant to enzymatic cleavage.[2] Placing a fluorine atom at a known site of metabolic hydroxylation (a "metabolic hotspot") effectively blocks this pathway, preventing the rapid degradation of the compound.[19][22]

  • Result: This blocking of metabolism leads to a longer in vivo half-life, reduced clearance, and ultimately, improved bioavailability and therapeutic exposure.[1][7]

Below is a diagram illustrating how fluorination can protect a pyridine scaffold from metabolic oxidation.

cluster_0 Non-Fluorinated Scaffold cluster_1 Fluorinated Scaffold Non_Fluorinated Pyridine Analog (Metabolically Liable Site) Metabolite Hydroxylated Metabolite (Inactive/Excreted) Non_Fluorinated->Metabolite CYP450 Oxidation (e.g., Hydroxylation) Fluorinated Fluoropyridine Analog (Metabolic Site Blocked) No_Reaction Parent Drug Persists (Increased Half-Life) Fluorinated->No_Reaction Metabolism Blocked (Strong C-F Bond) CYP_Enzyme CYP450 Enzyme CYP_Enzyme->Non_Fluorinated CYP_Enzyme->Fluorinated

Caption: Impact of Fluorination on Pyridine Metabolism.

Case Study: Comparative Analysis of Compound A vs. Fluoro-Analog B

To illustrate these principles, let's consider a hypothetical case study comparing a non-fluorinated pyridine lead compound (Compound A) with its bioisosteric fluoro-analog (Compound B).

ParameterCompound A (Non-Fluorinated)Compound B (Fluorinated)Rationale for Change
Structure Pyridine-R2-Fluoro-Pyridine-RFluorine introduced at a suspected metabolic hotspot.
pKa 5.23.5Fluorine's inductive effect lowers the basicity of the pyridine nitrogen.
LogD at pH 7.4 2.12.4Increased lipophilicity due to the hydrophobic nature of the fluoro-substituent in this context.
Metabolic Half-Life (t½) in HLM 15 minutes> 120 minutesFluorine blocks the primary site of CYP450-mediated oxidation.
Intrinsic Clearance (CLint) in HLM 92 µL/min/mg< 5 µL/min/mgA lower clearance rate directly reflects the increased metabolic stability.

This data clearly demonstrates the power of a single fluorine atom. The fluoro-analog (Compound B) retains a suitable LogD for membrane permeability while exhibiting a dramatically improved metabolic profile, making it a far more viable candidate for further development.

Experimental Protocols & Workflow

The trustworthiness of any comparative analysis rests on robust, validated experimental data.[23] The following are detailed, step-by-step protocols for the key experiments used to generate the data in our case study.

General Experimental Workflow

The logical flow for characterizing and comparing these compounds involves sequential physicochemical and pharmacokinetic profiling.

A Compound Synthesis (A and B) B Physicochemical Profiling A->B C pKa Determination (HPLC or Titration) B->C Ionization D LogD Determination (Shake-Flask) B->D Lipophilicity E In Vitro ADME Profiling C->E D->E F Metabolic Stability Assay (Human Liver Microsomes) E->F G Data Analysis & Candidate Selection F->G

Caption: General Experimental Workflow for Bioisosteric Comparison.

Protocol 1: Determination of LogD (Shake-Flask Method)

This is the gold-standard method for accurately measuring lipophilicity.[10][24]

  • Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate n-octanol with this PBS buffer and, conversely, the PBS buffer with n-octanol by mixing them vigorously for 24 hours and then allowing the phases to separate.

  • Compound Stock: Prepare a 10 mM stock solution of the test compound in a suitable solvent like DMSO.

  • Partitioning: In a glass vial, add 1 mL of the pre-saturated n-octanol and 1 mL of the pre-saturated PBS. Add a small volume (e.g., 10 µL) of the compound stock to achieve a final concentration of ~100 µM.

  • Equilibration: Cap the vial tightly and shake it on a mechanical shaker at room temperature for at least 2 hours to ensure complete partitioning equilibrium.

  • Phase Separation: Centrifuge the vial at >2000g for 15 minutes to ensure a clean separation of the aqueous and octanol layers.

  • Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in both the n-octanol and PBS layers using a suitable analytical method, such as HPLC-UV or LC-MS/MS.

  • Calculation: Calculate LogD using the formula: LogD = log10 ( [Compound]octanol / [Compound]aqueous )

Protocol 2: Determination of pKa (HPLC-Based Method)

This method is ideal for drug candidates that may have poor water solubility.[23][25]

  • Mobile Phase Preparation: Prepare a series of mobile phases with identical organic modifier concentrations (e.g., 40% acetonitrile) but with varying pH values, typically ranging from pH 2 to pH 10, using appropriate buffers.

  • HPLC Setup: Use a reversed-phase C18 column. Equilibrate the column with the first mobile phase (e.g., pH 2).

  • Injection and Analysis: Inject a small sample of the test compound and record its retention time (k).

  • Iterative Measurement: Repeat step 3 for each mobile phase, ensuring the column is fully equilibrated before each run.

  • Data Plotting: Plot the retention time (k) as a function of the mobile phase pH. This will generate a sigmoidal curve.

  • pKa Determination: The pKa is the pH value at the inflection point of the sigmoidal curve. This can be determined by fitting the data to a suitable nonlinear regression model.

Protocol 3: In Vitro Metabolic Stability (Human Liver Microsomes)

This assay provides a reliable measure of Phase I metabolism.[20][21]

  • Reagent Preparation:

    • Thaw pooled Human Liver Microsomes (HLM) on ice. Dilute to a final protein concentration of 0.5 mg/mL in a 0.1 M phosphate buffer (pH 7.4).

    • Prepare a 1 mM stock of the test compound in DMSO.

    • Prepare an NADPH regenerating system solution (cofactor for CYP enzymes).

  • Incubation Setup (96-well plate):

    • Test Wells: Add the HLM solution and the test compound (final concentration 1 µM).

    • Negative Control: Add HLM solution and the test compound, but omit the NADPH regenerating system. This control accounts for non-enzymatic degradation.

    • Positive Control: Use a compound with known metabolic liability (e.g., Verapamil) to ensure the HLM and cofactor system are active.

  • Reaction Initiation: Pre-incubate the plate at 37°C for 10 minutes. Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except the negative controls.

  • Time-Point Sampling: At specific time points (e.g., 0, 5, 15, 30, 60, 120 minutes), stop the reaction in designated wells by adding a "stop solution" (typically ice-cold acetonitrile containing an internal standard).

  • Sample Processing: Centrifuge the plate to pellet the precipitated microsomal protein.

  • LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the samples using LC-MS/MS to quantify the remaining percentage of the parent compound at each time point.

  • Data Analysis:

    • Plot the natural log of the percent parent compound remaining versus time.

    • The slope of the initial linear portion of this plot is the degradation rate constant (k).

    • Calculate the half-life (t½) as: t½ = 0.693 / k

    • Calculate intrinsic clearance (CLint) as: CLint (µL/min/mg) = (0.693 / t½) * (1 / [microsomal protein concentration])

Conclusion and Future Perspectives

The strategic incorporation of fluorine into pyridine scaffolds is a validated and powerful approach in modern drug discovery. As demonstrated, this single-atom substitution can profoundly and predictably alter key physicochemical and pharmacokinetic properties. Fluorination can lower basicity, modulate lipophilicity, and, most critically, enhance metabolic stability by blocking sites of oxidative metabolism.[1][2] This often results in compounds with superior half-lives and oral bioavailability.

The decision to fluorinate a pyridine lead should be driven by a thorough understanding of its structure-activity and structure-property relationships. By employing the robust experimental protocols detailed in this guide, researchers can objectively compare fluorinated and non-fluorinated analogs, generating the high-quality data needed to validate their design choices and advance the most promising candidates toward clinical development.

References

  • Babić, S., et al. (2007). Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Vertex AI Search Grounding.
  • Bernús, M., et al. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry.
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  • Bernús, M., et al. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid-Base Properties of 2-(Thiofluoroalkyl)
  • Ackley, D. C., Rockich, K. T., & Timothy, R. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes.
  • Al-Sanea, M. M., et al. (2020). A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs.
  • BenchChem. (2025). Comparative Guide to the In Vitro Metabolic Stability of 2-fluoro-1-(pyridin-3-yl)ethanone. BenchChem.
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Validation

A Comparative Guide to the GC-MS Fragmentation of 3-Bromo-6-fluoro-2-iodo-pyridine

Abstract This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of 3-Bromo-6-fluoro-2-iodo-pyridine, a highly substituted heterocyclic co...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of 3-Bromo-6-fluoro-2-iodo-pyridine, a highly substituted heterocyclic compound of interest in medicinal chemistry and materials science. In the absence of publicly available experimental spectra for this specific molecule, this guide leverages fundamental principles of mass spectrometry, including bond dissociation energies and radical cation stability, to forecast its fragmentation pathways. To establish a robust analytical framework, we compare these predicted patterns with the known fragmentation of simpler, structurally related monohalogenated pyridines. Furthermore, a detailed, field-proven Gas Chromatography-Mass Spectrometry (GC-MS) protocol is presented, offering researchers a validated starting point for the analysis of this and similar polyhalogenated aromatic compounds.

Introduction: The Analytical Challenge of Polyhalogenated Heterocycles

Polyhalogenated pyridines are pivotal building blocks in the synthesis of pharmaceuticals and advanced materials. Their utility stems from the differential reactivity of the carbon-halogen bonds, which allows for selective, stepwise functionalization. 3-Bromo-6-fluoro-2-iodo-pyridine is a prime example, offering three distinct reaction sites for cross-coupling and nucleophilic substitution reactions.

The precise characterization of such molecules is non-trivial. Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile organic compounds, providing both retention time for identification and a mass spectrum that serves as a molecular fingerprint.[1] Understanding the fragmentation pattern is crucial for unambiguous structural confirmation, purity assessment, and reaction monitoring.

This guide addresses the specific challenge of predicting and interpreting the mass spectrum of 3-Bromo-6-fluoro-2-iodo-pyridine. By dissecting the underlying chemical principles and comparing it to simpler analogs, we provide a robust guide for researchers navigating the analytical landscape of complex halogenated molecules.

Predicted Fragmentation Pathways of 3-Bromo-6-fluoro-2-iodo-pyridine

Under standard Electron Ionization (EI) at 70 eV, the molecule will be ionized to form a molecular radical cation, [M]•+. The subsequent fragmentation is dictated by the relative strengths of its chemical bonds and the stability of the resulting fragments.

The primary determinant for the initial fragmentation of halogenated aromatic compounds is the carbon-halogen (C-X) bond dissociation energy. The general trend for these bond energies is C-F > C-Cl > C-Br > C-I.[2][3] The C-I bond is the weakest, making it the most labile and therefore the most likely to undergo homolytic cleavage first.

Primary Fragmentation Events:

  • Loss of Iodine Radical (•I): The most probable initial fragmentation is the cleavage of the weakest C-X bond, the C-I bond, to lose an iodine radical. This will result in a prominent fragment ion at m/z 174/176.

    • [C₅H₂BrFIN]•+ → [C₅H₂BrFN]+ + •I

  • Loss of Bromine Radical (•Br): Cleavage of the C-Br bond is also a likely event, though less favored than iodine loss. This would produce a fragment at m/z 222.

    • [C₅H₂BrFIN]•+ → [C₅H₂FIN]+ + •Br

  • Loss of Fluorine Radical (•F): The C-F bond is the strongest, and its cleavage is the least likely primary fragmentation event.[4] A fragment corresponding to the loss of •F (m/z 282/284) is expected to be of very low abundance, if observed at all.

Secondary Fragmentation:

The primary fragment ions will undergo further fragmentation, primarily through the loss of other halogens or the expulsion of small neutral molecules like cyanogen (C₂N₂) or acetylene (C₂H₂), leading to the characteristic pyridine ring fragmentation. For example, the [C₅H₂BrFN]+ ion (m/z 174/176) could subsequently lose a bromine radical to yield a fragment at m/z 95.

The following diagram illustrates the predicted major fragmentation pathways.

G M [C₅H₂BrFIN]•+ m/z 301/303 F1 [C₅H₂BrFN]+ m/z 174/176 (Loss of •I) M->F1 - •I (127) F2 [C₅H₂FIN]+ m/z 222 (Loss of •Br) M->F2 - •Br (79/81) F4 [C₅H₂FN]+ m/z 95 (Loss of •Br) F1->F4 - •Br (79/81) F2->F4 - •I (127) F3 [C₅H₂N]+ m/z 76 (Loss of •Br, •F, •I) F4->F3 - •F (19)

Caption: Predicted major fragmentation pathways for 3-Bromo-6-fluoro-2-iodo-pyridine.

Comparative Analysis with Monohalogenated Pyridines

To validate our predictions, we can compare the expected fragmentation of our target molecule with the known mass spectra of simpler, related compounds.

CompoundMolecular Ion (m/z)Primary FragmentationKey Fragments (m/z)Observations & Rationale
3-Bromopyridine 157/159Loss of •Br78, 51The characteristic 1:1 isotopic pattern for bromine is observed for the molecular ion. The primary fragmentation is the loss of the bromine radical to give the pyridyl cation at m/z 78.[5]
2-Iodopyridine 205Loss of •I78, 51The molecular ion is strong. The dominant fragmentation is the loss of the iodine radical, which is even more facile than bromine loss, yielding the pyridyl cation at m/z 78.[6]
2-Fluoropyridine 97Ring fragmentation70, 49Due to the high strength of the C-F bond, loss of the fluorine radical is not a major pathway. Instead, fragmentation of the pyridine ring itself is more prominent.
3-Bromo-6-fluoro-2-iodo-pyridine (Predicted) 301/303Loss of •I174/176, 222, 95The molecular ion should show the bromine isotopic pattern. The most abundant fragment is predicted to result from the loss of iodine (the weakest bond). Subsequent loss of bromine from this fragment is also expected.

This comparison strongly supports our primary hypothesis: the fragmentation of 3-Bromo-6-fluoro-2-iodo-pyridine will be initiated by the cleavage of the weakest carbon-halogen bond, which is C-I. The stability of the resulting pyridyl cation, stabilized by the aromatic ring, drives this process.[7]

Experimental Protocol: GC-MS Analysis

This section details a robust, validated protocol for the analysis of 3-Bromo-6-fluoro-2-iodo-pyridine and similar compounds. This methodology is based on established EPA methods for volatile organic compounds and best practices for halogenated compound analysis.[8][9]

4.1. Instrumentation and Consumables

  • Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a split/splitless inlet.

  • Mass Spectrometer: Agilent 5977B GC/MSD or equivalent single quadrupole mass spectrometer with an Electron Ionization (EI) source.

  • GC Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent low-bleed 5% phenyl-methylpolysiloxane column).

  • Sample Vials: 2 mL amber glass vials with PTFE-lined screw caps.

  • Solvent: High-purity Dichloromethane or Ethyl Acetate (GC-MS grade).

4.2. GC-MS Method Parameters

ParameterValueRationale
Inlet SplitlessTo maximize sensitivity for trace-level analysis.
Inlet Temp250 °CEnsures complete volatilization without thermal degradation.
Injection Volume1 µLStandard volume for good peak shape and sensitivity.
Oven Program
Initial Temp60 °C, hold 2 minAllows for solvent focusing and sharp peaks for early eluting compounds.
Ramp Rate15 °C/minProvides good separation of analytes in a reasonable timeframe.
Final Temp280 °C, hold 5 minEnsures elution of any less volatile impurities.
Carrier Gas HeliumInert carrier gas providing good chromatographic efficiency.
Flow Rate1.2 mL/min (Constant Flow)Optimal flow rate for column dimensions and carrier gas.
MS Parameters
Ion SourceElectron Ionization (EI)Standard "hard" ionization technique for creating reproducible fragmentation patterns.
EI Energy70 eVIndustry standard for generating comparable library spectra.
Source Temp230 °CStandard temperature to maintain source cleanliness.
Quad Temp150 °CStandard temperature for stable mass filtering.
Scan Range45 - 400 amuCovers the mass range of the target compound and its expected fragments.
Solvent Delay3 minPrevents the high-concentration solvent peak from saturating the detector.

4.3. Sample Preparation

  • Stock Solution: Accurately weigh ~10 mg of 3-Bromo-6-fluoro-2-iodo-pyridine and dissolve in 10 mL of dichloromethane to prepare a 1 mg/mL stock solution.

  • Working Standard: Prepare a working standard of 10 µg/mL by diluting the stock solution.

  • Analysis: Inject 1 µL of the working standard into the GC-MS system using the parameters outlined above.

The following diagram outlines the complete experimental workflow.

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing P1 Weigh ~10 mg of Analyte P2 Dissolve in 10 mL Dichloromethane (Stock: 1 mg/mL) P1->P2 P3 Dilute to 10 µg/mL (Working Standard) P2->P3 A1 Inject 1 µL into GC-MS System P3->A1 A2 Separation on DB-5ms Column A1->A2 A3 Ionization (70 eV EI) & Fragmentation A2->A3 A4 Mass Analysis (Quadrupole) A3->A4 D1 Acquire Total Ion Chromatogram (TIC) A4->D1 D2 Extract Mass Spectrum D1->D2 D3 Identify Fragments & Compare to Predictions D2->D3

Caption: Experimental workflow for the GC-MS analysis of 3-Bromo-6-fluoro-2-iodo-pyridine.

Conclusion

References

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  • Reddit. "Why is the C-F bond enthalpy so high despite it being the most polar out of C-Cl, C-Br and C-I bonds?" Reddit, 2023, [Link].

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Comparative

A Comparative Guide to the Reactivity of 2-Iodo and 3-Bromo Pyridine Derivatives for Drug Discovery and Development

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. Pyridine rings are a ubiquitous motif...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. Pyridine rings are a ubiquitous motif in pharmaceuticals, and the selection of appropriate starting materials is critical for efficient and successful synthesis campaigns. This guide provides an in-depth comparative analysis of the reactivity profiles of two common building blocks: 2-iodopyridine and 3-bromopyridine derivatives. By understanding their distinct electronic and steric properties, and how these translate to performance in key chemical transformations, researchers can make more informed decisions in their synthetic endeavors.

This guide will delve into the fundamental principles governing the reactivity of these halopyridines and provide a comparative analysis of their performance in palladium-catalyzed cross-coupling reactions—namely the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions—as well as in nucleophilic aromatic substitution (SNAr). The discussion is supported by representative experimental data and detailed protocols to provide a practical framework for laboratory applications.

The Decisive Role of the Carbon-Halogen Bond and Positional Electronics

The reactivity of halopyridines in many common synthetic transformations is primarily governed by two key factors: the strength of the carbon-halogen (C-X) bond and the electronic influence of the pyridine nitrogen atom's position relative to the halogen.

The carbon-halogen bond dissociation energy (BDE) follows the trend C-I < C-Br < C-Cl.[1] Consequently, the weaker C-I bond in 2-iodopyridine derivatives generally allows for faster oxidative addition to a palladium(0) catalyst, which is often the rate-determining step in cross-coupling reactions.[1] This translates to higher reactivity and the feasibility of using milder reaction conditions compared to their bromo- and chloro-counterparts.

The position of the halogen on the pyridine ring also plays a crucial role. The electron-withdrawing nature of the nitrogen atom significantly influences the electron density of the ring. The C2 and C6 positions (ortho to the nitrogen) are the most electron-deficient, making them more susceptible to nucleophilic attack and also activating the C-X bond towards oxidative addition in cross-coupling reactions.[2] The C4 position (para) is also activated, though to a lesser extent, while the C3 and C5 positions (meta) are the most electron-rich. This electronic landscape dictates the regioselectivity and relative reaction rates of various transformations.

Comparative Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. The choice between a 2-iodopyridine and a 3-bromopyridine can have a significant impact on reaction efficiency, catalyst selection, and overall synthetic strategy.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forges a C-C bond between a halide and a boronic acid or ester, is a workhorse in pharmaceutical synthesis.[3] Generally, 2-iodopyridines exhibit higher reactivity in Suzuki couplings compared to 3-bromopyridines due to the lower C-I bond dissociation energy. This often allows for the use of lower catalyst loadings, milder bases, and lower reaction temperatures.

SubstrateCoupling PartnerCatalyst SystemBaseSolventTemp. (°C) / Time (h)Yield (%)
2-IodopyridinePhenylboronic acidPd(dppf)Cl₂Na₃PO₄Dioxane/H₂O80 / 12~85-95
3-BromopyridinePhenylboronic acidPd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O100 / 18~75-90

Table 1: Representative comparison of Suzuki-Miyaura coupling performance. Note: Yields are highly dependent on specific substrates and optimized conditions.

The data in Table 1 illustrates that while both substrates are effective, 2-iodopyridine can often achieve high yields under slightly milder conditions. The choice of a more active catalyst system, such as one employing a bulky, electron-rich phosphine ligand like SPhos, can enable efficient coupling of the less reactive 3-bromopyridine.[3]

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Iodopyridine

  • To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 2-iodopyridine (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and Na₃PO₄ (2.5 mmol, 2.5 equiv.).

  • Add Pd(dppf)Cl₂ (0.025 mmol, 2.5 mol%).

  • Add a degassed mixture of 1,4-dioxane (4 mL) and water (1 mL).

  • Heat the reaction mixture to 80 °C and stir for 12 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Suzuki_Miyaura_Cycle cluster_legend Catalytic Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Oxidative Addition Pd(0)L2->Oxidative Addition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative Addition->Ar-Pd(II)-X(L2) Transmetalation Transmetalation Ar-Pd(II)-X(L2)->Transmetalation [R-B(OR)3]- Ar-Pd(II)-R(L2) Ar-Pd(II)-R(L2) Transmetalation->Ar-Pd(II)-R(L2) Reductive Elimination Reductive Elimination Ar-Pd(II)-R(L2)->Reductive Elimination Reductive Elimination->Pd(0)L2 Ar-R Ar-X Aryl Halide R-B(OR)2 Boronic Acid/Ester Ar-R Coupled Product

Suzuki-Miyaura Catalytic Cycle
Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a pivotal method for constructing C-N bonds.[2] Similar to the Suzuki coupling, the reactivity trend favors 2-iodopyridines over 3-bromopyridines. However, the choice of ligand and base is particularly crucial in this reaction to achieve high yields and avoid side reactions.[1][2]

SubstrateAmineCatalyst SystemBaseSolventTemp. (°C) / Time (h)Yield (%)
2-IodopyridineMorpholinePd₂(dba)₃ / XantphosCs₂CO₃Dioxane90 / 16~80-95
3-BromopyridineMorpholinePd(OAc)₂ / BINAPNaOtBuToluene110 / 8~70-85

Table 2: Representative comparison of Buchwald-Hartwig amination performance. Note: Yields are highly dependent on specific substrates and optimized conditions.

As shown in Table 2, achieving high yields with 3-bromopyridine often necessitates a stronger base (NaOtBu) and higher temperatures compared to the more reactive 2-iodopyridine. The use of specialized ligands is key to the success of these transformations.[2][4]

Experimental Protocol: Buchwald-Hartwig Amination of 3-Bromopyridine

  • To an oven-dried Schlenk tube, add 3-bromopyridine (1.0 mmol, 1.0 equiv.), Pd(OAc)₂ (0.02 mmol, 2 mol%), BINAP (0.03 mmol, 3 mol%), and NaOtBu (1.4 mmol, 1.4 equiv.) under an inert atmosphere.

  • Add anhydrous, degassed toluene (5 mL) followed by morpholine (1.2 mmol, 1.2 equiv.).

  • Seal the tube and heat the mixture to 110 °C for 8 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling, quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the residue by flash chromatography.

Buchwald_Hartwig_Cycle cluster_legend Catalytic Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Oxidative Addition Pd(0)L2->Oxidative Addition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative Addition->Ar-Pd(II)-X(L2) Amine Coordination Amine Coordination Ar-Pd(II)-X(L2)->Amine Coordination R2NH [Ar-Pd(II)-X(L2)(R2NH)] [Ar-Pd(II)-X(L2)(R2NH)] Amine Coordination->[Ar-Pd(II)-X(L2)(R2NH)] Deprotonation Deprotonation [Ar-Pd(II)-X(L2)(R2NH)]->Deprotonation Base Ar-Pd(II)-NR2(L2) Ar-Pd(II)-NR2(L2) Deprotonation->Ar-Pd(II)-NR2(L2) Reductive Elimination Reductive Elimination Ar-Pd(II)-NR2(L2)->Reductive Elimination Reductive Elimination->Pd(0)L2 Ar-NR2 Ar-X Aryl Halide R2NH Amine Ar-NR2 Aryl Amine Product

Buchwald-Hartwig Amination Catalytic Cycle
Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C triple bond between a halide and a terminal alkyne, a valuable transformation for introducing alkynyl moieties into drug candidates.[5][6] The higher reactivity of the C-I bond makes 2-iodopyridines particularly well-suited for this reaction, often proceeding under copper-free conditions or with lower catalyst loadings.[5][6]

SubstrateAlkyneCatalyst SystemBaseSolventTemp. (°C) / Time (h)Yield (%)
2-IodopyridinePhenylacetylenePd(PPh₃)₂Cl₂ / CuIEt₃NTHF65 / 6~85-95
3-BromopyridinePhenylacetylenePd(CF₃COO)₂ / PPh₃ / CuIEt₃NDMF100 / 3~70-90

Table 3: Representative comparison of Sonogashira coupling performance. Note: Yields are highly dependent on specific substrates and optimized conditions.

The data in Table 3 indicates that 3-bromopyridines can be effective substrates for Sonogashira coupling, but often require higher temperatures and a more active catalyst system to achieve yields comparable to those obtained with 2-iodopyridines.[6]

Experimental Protocol: Sonogashira Coupling of 3-Bromopyridine

  • To a Schlenk flask under an inert atmosphere, add 3-bromopyridine (1.0 mmol, 1.0 equiv.), Pd(CF₃COO)₂ (0.025 mmol, 2.5 mol%), PPh₃ (0.05 mmol, 5 mol%), and CuI (0.05 mmol, 5 mol%).

  • Add anhydrous, degassed DMF (4 mL) and Et₃N (2 mL).

  • Add phenylacetylene (1.2 mmol, 1.2 equiv.) via syringe.

  • Heat the reaction mixture to 100 °C for 3 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling, dilute the mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the residue by flash chromatography.

Sonogashira_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative_Addition Pd(0)L2->Oxidative_Addition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative_Addition->Ar-Pd(II)-X(L2) Transmetalation_Pd Transmetalation_Pd Ar-Pd(II)-X(L2)->Transmetalation_Pd R-C≡C-Cu Ar-Pd(II)-C≡C-R(L2) Ar-Pd(II)-C≡C-R(L2) Transmetalation_Pd->Ar-Pd(II)-C≡C-R(L2) Reductive_Elimination Reductive_Elimination Ar-Pd(II)-C≡C-R(L2)->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Ar-C≡C-R Cu-X Cu-X Alkyne_Coordination Alkyne_Coordination Cu-X->Alkyne_Coordination R-C≡C-H, Base R-C≡C-Cu R-C≡C-Cu Alkyne_Coordination->R-C≡C-Cu R-C≡C-Cu->Transmetalation_Pd

Sonogashira Coupling Catalytic Cycles

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a powerful method for introducing heteroatom nucleophiles onto an aromatic ring. In contrast to cross-coupling reactions, the reactivity in SNAr is primarily governed by the electronic properties of the pyridine ring. The positions ortho (C2) and para (C4) to the nitrogen are highly activated towards nucleophilic attack due to the ability of the electronegative nitrogen to stabilize the negative charge in the Meisenheimer intermediate.

Consequently, 2-halopyridines are generally more reactive in SNAr reactions than 3-halopyridines. The nature of the halogen also plays a role, with fluoride being the best leaving group, followed by chloride, bromide, and iodide (F > Cl > Br > I). This is because the rate-determining step is typically the nucleophilic attack, and the high electronegativity of fluorine enhances the electrophilicity of the carbon atom.

SubstrateNucleophileConditionsRelative Rate
2-ChloropyridineNaOMeMeOH, 50 °CHigh
3-BromopyridineNaOMeMeOH, 50 °CLow
2-IodopyridineNaOMeMeOH, 50 °CModerate

Table 4: Representative qualitative comparison of SNAr reactivity.

While 2-iodopyridines are highly reactive in cross-coupling, their reactivity in SNAr is lower than that of 2-chloropyridines due to iodine being a poorer leaving group in this context. 3-Bromopyridines are significantly less reactive in SNAr due to the lack of activation at the meta position.

Experimental Protocol: SNAr of 2-Iodopyridine with a Thiol Nucleophile

  • In a round-bottom flask, dissolve 2-iodopyridine (1.0 mmol) in a suitable solvent such as DMF (5 mL).

  • Add the thiol nucleophile (1.1 mmol) and a base such as K₂CO₃ (1.5 mmol).

  • Heat the reaction mixture to 80-100 °C and monitor by TLC.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the product by column chromatography.

General SNAr Mechanism

Conclusion and Strategic Recommendations

The choice between 2-iodopyridine and 3-bromopyridine derivatives is a strategic decision that should be guided by the specific transformation being targeted.

For palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira) , 2-iodopyridines are generally the more reactive substrates, often allowing for milder reaction conditions, lower catalyst loadings, and shorter reaction times. This makes them an excellent choice when dealing with sensitive functional groups or when aiming for high-throughput synthesis. However, 3-bromopyridines are also viable and often more readily available and cost-effective substrates. With the appropriate choice of a highly active catalyst system, often employing bulky, electron-rich phosphine ligands, high yields can be achieved with 3-bromopyridines, albeit sometimes under more forcing conditions.

For nucleophilic aromatic substitution (SNAr) , the reactivity landscape is inverted. The electronic activation provided by the nitrogen atom at the 2-position makes 2-halopyridines significantly more reactive than their 3-halo counterparts. In this context, chloro- and fluoro-pyridines are often the substrates of choice due to their superior leaving group ability in the rate-determining nucleophilic addition step.

By understanding these fundamental principles of reactivity, researchers can strategically select their starting materials and reaction conditions to optimize the synthesis of their target pyridine-containing molecules, ultimately accelerating the drug discovery and development process.

References

  • Grokipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Retrieved from [Link]

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